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Core Science & Biosynthesis

Foundational

31-Homorifamycin W: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides an in-depth overview of the discovery and synthesis of 31-Homorifamycin W, a novel analogue of the rifamycin (B167932...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the discovery and synthesis of 31-Homorifamycin W, a novel analogue of the rifamycin (B1679328) family of antibiotics. The discovery of this compound was a result of metabolic studies on Amycolatopsis mediterranei. Its synthesis is achieved through the fermentation of a specific strain of this bacterium, followed by extraction and purification. This document details the experimental protocols for the production, isolation, and characterization of 31-Homorifamycin W, presents its physicochemical and biological data in a structured format, and illustrates the key pathways and workflows involved.

Discovery of 31-Homorifamycin W

31-Homorifamycin W was first reported as a novel metabolite isolated from the fermentation broth of Amycolatopsis mediterranei Z-27. Its discovery was part of broader research into the biosynthesis of rifamycins (B7979662), a class of potent antibiotics that inhibit bacterial DNA-dependent RNA polymerase. The producing organism, Amycolatopsis mediterranei, is the primary source of rifamycin B, and extensive research has focused on manipulating its biosynthetic pathways to generate novel, potentially more effective derivatives.

The general strategy for discovering new rifamycin analogues, such as 31-Homorifamycin W, involves the genetic modification of the Amycolatopsis mediterranei rifamycin biosynthetic gene cluster. This can be achieved through techniques like precursor-directed biosynthesis or the creation of knockout mutants. For instance, the deletion of specific genes, such as rif-orf5 (a putative cytochrome P450 monooxygenase), has been shown to lead to the accumulation of various rifamycin W congeners.

Synthesis and Isolation of 31-Homorifamycin W

The synthesis of 31-Homorifamycin W is a biosynthesis process relying on the fermentation of a selected strain of Amycolatopsis mediterranei. The general workflow involves cultivation of the microorganism, followed by extraction and chromatographic purification of the target compound.

Experimental Protocols

2.1. Fermentation of Amycolatopsis mediterranei Z-27

  • Microorganism: Amycolatopsis mediterranei Z-27.

  • Seed Culture Medium: A suitable medium for the initial growth of the bacterium, typically containing glucose, soybean meal, and various salts.

  • Production Medium: A fermentation medium designed to optimize the production of rifamycin analogues. A common medium includes glucose, peptone, and yeast extract.

  • Fermentation Conditions: The production culture is incubated at 28°C for a period of 5-7 days with continuous agitation to ensure adequate aeration.

2.2. Extraction and Purification

  • Harvesting: The fermentation broth is harvested and the mycelium is separated from the supernatant by centrifugation or filtration.

  • Solvent Extraction: The supernatant is extracted with an organic solvent, typically ethyl acetate, to partition the rifamycin compounds into the organic phase.

  • Concentration: The organic extract is concentrated under reduced pressure to yield a crude extract.

  • Chromatography: The crude extract is subjected to a series of chromatographic separations to isolate 31-Homorifamycin W. This typically involves:

    • Silica gel column chromatography.

    • Preparative High-Performance Liquid Chromatography (HPLC) for final purification.

2.3. Structure Elucidation

The structure of the purified 31-Homorifamycin W is determined using a combination of spectroscopic techniques:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and 2D NMR): To elucidate the detailed chemical structure and stereochemistry.

  • UV-Visible Spectroscopy: To determine the characteristic absorption maxima.

Quantitative Data

The following tables summarize the key quantitative data for 31-Homorifamycin W.

Table 1: Physicochemical Properties of 31-Homorifamycin W

PropertyValue
Molecular FormulaC₃₆H₄₇NO₁₂
Molecular Weight685.7
AppearanceYellow Powder
UV λmax (MeOH)228, 284, 310, 412 nm

Data sourced from the primary literature on the discovery of 31-Homorifamycin W.

Table 2: ¹³C NMR Spectroscopic Data for 31-Homorifamycin W (in CDCl₃)

Carbon No.Chemical Shift (δ)Carbon No.Chemical Shift (δ)
1169.81932.8
2118.92038.4
3141.52174.1
4110.12234.1
5172.12373.2
6121.52437.9
7120.82582.1
8145.22633.5
9127.62775.3
10125.428134.5
11184.229138.2
12182.93020.9
1321.33117.5
1411.93217.8
15212.53312.1
1648.13420.5
17130.131-CH₂25.1
18128.531-CH₃11.5

Data sourced from the primary literature on the discovery of 31-Homorifamycin W.

Table 3: Biological Activity of 31-Homorifamycin W

Organism/Cell LineActivity MetricValue (µg/mL)
Staphylococcus aureusMIC>100
Bacillus subtilisMIC>100
Escherichia coliMIC>100

MIC: Minimum Inhibitory Concentration. Data sourced from the primary literature on the discovery of 31-Homorifamycin W.

Visualizations

Rifamycin Biosynthesis and Analogue Generation

The following diagram illustrates the general biosynthetic pathway for rifamycins and the point at which novel analogues can be generated through genetic engineering.

Rifamycin_Biosynthesis Shikimate_Pathway Shikimate Pathway AHBA 3-Amino-5-hydroxy- benzoic acid (AHBA) Shikimate_Pathway->AHBA biosynthesis PKS_NRPS Polyketide Synthase (PKS) / Non-Ribosomal Peptide Synthetase (NRPS) AHBA->PKS_NRPS Starter Unit Proansamycin_X Proansamycin X PKS_NRPS->Proansamycin_X Assembly Genetic_Engineering Genetic Engineering (e.g., gene knockout, precursor-directed biosynthesis) PKS_NRPS->Genetic_Engineering Post_PKS Post-PKS Modifications Proansamycin_X->Post_PKS Rifamycin_W Rifamycin W Post_PKS->Rifamycin_W Rifamycin_B Rifamycin B Rifamycin_W->Rifamycin_B Oxidative Cleavage Homorifamycin_W 31-Homorifamycin W & other analogues Genetic_Engineering->Homorifamycin_W yields

Caption: General biosynthetic pathway of rifamycins and the role of genetic engineering in generating novel analogues.

Experimental Workflow for Isolation of 31-Homorifamycin W

The following diagram outlines the key steps in the isolation and purification of 31-Homorifamycin W from the fermentation broth.

Isolation_Workflow Fermentation Fermentation of A. mediterranei Z-27 Centrifugation Centrifugation/ Filtration Fermentation->Centrifugation Supernatant Supernatant Centrifugation->Supernatant Mycelium Mycelium (discarded) Centrifugation->Mycelium Extraction Ethyl Acetate Extraction Supernatant->Extraction Concentration Concentration (in vacuo) Extraction->Concentration Crude_Extract Crude Extract Concentration->Crude_Extract Silica_Gel Silica Gel Chromatography Crude_Extract->Silica_Gel Fractions Active Fractions Silica_Gel->Fractions Prep_HPLC Preparative HPLC Fractions->Prep_HPLC Pure_Compound Pure 31-Homorifamycin W Prep_HPLC->Pure_Compound

Caption: Workflow for the extraction and purification of 31-Homorifamycin W.

Conclusion

31-Homorifamycin W is a noteworthy addition to the diverse family of rifamycin antibiotics. Its discovery through the exploration of Amycolatopsis mediterranei metabolism underscores the potential of microbial biosynthetic pathways as a source of novel chemical entities. The methodologies outlined in this guide for its fermentation, isolation, and characterization provide a framework for researchers in the field of natural product discovery and antibiotic development. While the biological activity of 31-Homorifamycin W reported in its initial discovery was not potent, its unique structure may serve as a scaffold for future semi-synthetic modifications to develop new therapeutic agents.

Exploratory

The Core Mechanism of Action of 31-Homorifamycin W: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction Rifamycins (B7979662) are a class of antibiotics that are highly effective against mycobacteria and are a cornerstone in the treatment of tuber...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifamycins (B7979662) are a class of antibiotics that are highly effective against mycobacteria and are a cornerstone in the treatment of tuberculosis, leprosy, and other mycobacterial infections. Their mechanism of action involves the specific inhibition of bacterial DNA-dependent RNA polymerase (RNAP), the essential enzyme responsible for transcription. This guide provides a detailed overview of the mechanism of action of 31-Homorifamycin W, a derivative of the rifamycin (B1679328) family. While specific data for this particular analog is not extensively available in public literature, this document extrapolates from the well-established mechanism of the parent rifamycin class and incorporates available data on closely related Rifamycin W analogs.

Core Mechanism of Action: Inhibition of Bacterial RNA Polymerase

The primary molecular target of 31-Homorifamycin W, like all rifamycins, is the β-subunit of the bacterial DNA-dependent RNA polymerase. The binding of the antibiotic to this subunit sterically obstructs the path of the elongating RNA molecule, effectively halting transcription. This inhibition is highly specific to prokaryotic RNAP, as the binding site in eukaryotic RNAP has a significantly different amino acid composition, rendering it much less susceptible to the drug.

The key steps in the mechanism are as follows:

  • Binding to the RNAP β-Subunit: 31-Homorifamycin W binds to a deep and conserved pocket on the β-subunit of the bacterial RNA polymerase.

  • Steric Occlusion: The bound antibiotic molecule physically blocks the path of the nascent RNA transcript when it is between two to three nucleotides long.

  • Inhibition of Transcription Elongation: This steric hindrance prevents the elongation of the RNA chain beyond a few nucleotides, leading to the termination of transcription.

  • Bactericidal Effect: The inability to synthesize essential messenger RNA (mRNA) and other RNA molecules leads to a cessation of protein synthesis and ultimately, bacterial cell death.

Figure 1: Mechanism of Action of Rifamycins cluster_0 Bacterial Cell RNAP Bacterial RNA Polymerase (RNAP) Transcription Transcription Initiation RNAP->Transcription Elongation RNA Elongation RNAP->Elongation Inhibits DNA DNA Template DNA->Transcription Rifamycin 31-Homorifamycin W Rifamycin->RNAP Binds to β-subunit Transcription->Elongation Successful mRNA mRNA Elongation->mRNA CellDeath Bacterial Cell Death Elongation->CellDeath Leads to Protein Protein Synthesis mRNA->Protein

Figure 1: Mechanism of Action of Rifamycins

Quantitative Data: Antibacterial Activity of Rifamycin W Analogs

CompoundMIC (µg/mL) against S. aureus ATCC 25923
Analogue 15
Analogue 240
Analogue 30.5
30-hydroxyrifamycin W (Analogue 11)>128
Protorifamycin I (Analogue 13)32

Data extracted from a study on Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain.[1][2]

Experimental Protocols

The determination of the antibacterial activity of rifamycin derivatives is a critical step in their evaluation. A standard method employed is the microbroth dilution method.

Microbroth Dilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific bacterium.

Workflow:

Figure 2: Workflow for MIC Determination cluster_1 Experimental Workflow Start Start PrepareStock Prepare Stock Solution of 31-Homorifamycin W Start->PrepareStock SerialDilution Perform Serial Dilutions in Microplate Wells PrepareStock->SerialDilution Inoculate Inoculate Wells with Bacterial Suspension SerialDilution->Inoculate Incubate Incubate at 37°C for 18-24 hours Inoculate->Incubate Observe Observe for Bacterial Growth (Turbidity) Incubate->Observe DetermineMIC Determine MIC (Lowest concentration with no visible growth) Observe->DetermineMIC End End DetermineMIC->End

Figure 2: Workflow for MIC Determination

Detailed Protocol:

  • Preparation of Stock Solution: A stock solution of 31-Homorifamycin W is prepared in a suitable solvent (e.g., dimethyl sulfoxide, DMSO).

  • Serial Dilutions: Two-fold serial dilutions of the stock solution are prepared in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton broth).

  • Bacterial Inoculum Preparation: A standardized suspension of the test bacterium (e.g., Staphylococcus aureus) is prepared to a specific cell density (e.g., 5 x 10^5 CFU/mL).

  • Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

  • Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

  • MIC Determination: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Resistance Mechanisms

Resistance to rifamycins is a significant clinical concern. The primary mechanism of resistance involves mutations in the bacterial rpoB gene, which encodes the β-subunit of RNA polymerase. These mutations alter the binding site of the antibiotic, reducing its affinity for the target.

Figure 3: Rifamycin Resistance Mechanisms cluster_2 Mechanisms of Resistance cluster_3 Primary Mechanism cluster_4 Secondary Mechanisms Rifamycin 31-Homorifamycin W Target Bacterial RNAP (β-subunit) Rifamycin->Target Inhibits TargetModification Target Modification (rpoB gene mutation) TargetModification->Target Alters Binding Site DrugInactivation Drug Inactivation (Enzymatic modification) DrugInactivation->Rifamycin Inactivates Drug ReducedUptake Reduced Cellular Uptake (Efflux pumps) ReducedUptake->Rifamycin Reduces Intracellular Concentration

Figure 3: Rifamycin Resistance Mechanisms

Other, less common, resistance mechanisms include:

  • Enzymatic Inactivation: Bacterial enzymes can modify the rifamycin molecule, rendering it inactive.

  • Reduced Cellular Uptake: Changes in the bacterial cell envelope or the action of efflux pumps can reduce the intracellular concentration of the antibiotic.

Conclusion

31-Homorifamycin W is presumed to exert its antibacterial effect through the well-established mechanism of inhibiting bacterial DNA-dependent RNA polymerase, a hallmark of the rifamycin class. While specific experimental data for this compound is limited, the information available for closely related Rifamycin W analogs suggests potent antibacterial activity, particularly against Gram-positive bacteria. Further research is warranted to fully characterize the pharmacological profile of 31-Homorifamycin W and to explore its potential as a therapeutic agent. The development of novel rifamycin derivatives remains a crucial strategy in combating bacterial infections and overcoming the challenge of antibiotic resistance.

References

Foundational

An In-Depth Technical Guide to 31-Homorifamycin W: A Hypothetical Ansamycin Antibiotic

Disclaimer: The compound "31-Homorifamycin W" is not a known or characterized substance in the current scientific literature. This technical guide is a theoretical exploration of its potential characteristics, based on t...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The compound "31-Homorifamycin W" is not a known or characterized substance in the current scientific literature. This technical guide is a theoretical exploration of its potential characteristics, based on the known properties of its parent compound, Rifamycin (B1679328) W, and established principles of medicinal chemistry and antibiotic development. All data and experimental protocols are extrapolated from studies on closely related rifamycin derivatives.

Introduction

Rifamycins (B7979662) are a class of ansamycin (B12435341) antibiotics with a broad spectrum of activity, most notably against mycobacteria. They are characterized by a naphthoquinone or naphthohydroquinone aromatic core spanned by an aliphatic ansa chain. Rifamycin W is a key intermediate in the biosynthesis of many other rifamycins. The hypothetical compound, 31-Homorifamycin W, is postulated to be a derivative of Rifamycin W featuring a single carbon homologation at the C-31 position of the ansa chain. This modification, while not yet described, could potentially alter the physicochemical and biological properties of the parent molecule, leading to novel activities or improved therapeutic profiles. This document serves as a resource for researchers and drug development professionals interested in the potential of novel rifamycin analogs.

Chemical Structure and Nomenclature

Rifamycin W possesses a 17-membered ansa chain attached to a naphthohydroquinone chromophore. The numbering of the carbon atoms follows the established convention for rifamycins. In the proposed "31-Homorifamycin W," the term "homo" suggests the addition of a methylene (B1212753) (-CH2-) group. Based on the known biosynthesis and chemical modifications of rifamycins, a plausible structure for 31-Homorifamycin W would involve the extension of the methyl group at C-30 to an ethyl group, effectively creating a "homo" derivative at the adjacent C-31 position.

Table 1: Structural Comparison of Rifamycin W and Hypothetical 31-Homorifamycin W

FeatureRifamycin WHypothetical 31-Homorifamycin W
Molecular Formula C35H45NO11C36H47NO11
Ansa Chain Length 17 carbons17 carbons (with side chain modification)
Substitution at C-30 Methyl (-CH3)Ethyl (-CH2CH3)
Chromophore NaphthohydroquinoneNaphthohydroquinone

Potential Biosynthesis and Chemical Synthesis

Biosynthesis

Rifamycin W is naturally produced by the bacterium Amycolatopsis mediterranei. Its biosynthesis involves a Type I polyketide synthase (PKS) that assembles the ansa chain from acetate (B1210297) and propionate (B1217596) units, and a unique 3-amino-5-hydroxybenzoic acid (AHBA) starter unit. Modifications to the rifamycin structure can be achieved through genetic engineering of the PKS modules.

The biosynthesis of 31-Homorifamycin W would likely require modification of the PKS module responsible for the incorporation of the final propionate unit that forms the C-30 methyl group. Specifically, the acyltransferase (AT) domain of the corresponding module could be engineered to preferentially incorporate a butyrate (B1204436) extender unit instead of a propionate unit, leading to an ethyl side chain at C-30.

Chemical Synthesis

A semi-synthetic approach starting from Rifamycin W would be a more direct route to 31-Homorifamycin W. This could potentially involve:

  • Selective oxidation of the C-31 methyl group to a hydroxymethyl or formyl group.

  • Wittig-type olefination to introduce an additional carbon atom.

  • Reduction of the resulting double bond to yield the ethyl group.

Protecting group strategies would be crucial to avoid unwanted reactions on the numerous hydroxyl groups of the Rifamycin W scaffold.

Postulated Mechanism of Action

Rifamycins exert their antibacterial effect by inhibiting bacterial DNA-dependent RNA polymerase (RNAP). They bind to a pocket in the β-subunit of RNAP, sterically blocking the path of the elongating RNA transcript. It is anticipated that 31-Homorifamycin W would retain this fundamental mechanism of action. The modification at the C-31 position could, however, influence the binding affinity and kinetics with RNAP, potentially leading to altered potency or a modified spectrum of activity.

G cluster_0 Mechanism of Action 31-Homorifamycin_W 31-Homorifamycin_W RNAP_beta_subunit RNAP_beta_subunit 31-Homorifamycin_W->RNAP_beta_subunit Binds to Transcription_Elongation_Blocked Transcription_Elongation_Blocked RNAP_beta_subunit->Transcription_Elongation_Blocked Leads to

Caption: Postulated mechanism of action for 31-Homorifamycin W.

Hypothetical Biological Activity and Experimental Protocols

The biological activity of 31-Homorifamycin W would need to be determined empirically. However, based on known structure-activity relationships for rifamycins, some predictions can be made. The modification on the ansa chain could affect cell permeability, metabolic stability, and interaction with the RNAP target.

Table 2: Predicted Biological Activity Profile of 31-Homorifamycin W

ActivityPredicted OutcomeRationale
Antibacterial Spectrum Similar to Rifamycin W, with potential for enhanced activity against certain strains.The core pharmacophore is retained. Ansa chain modifications can modulate activity.
Activity against Rifampicin-resistant strains Potentially improved activity.Modification may overcome some forms of resistance based on RNAP mutations.
Cytotoxicity To be determined.Ansa chain modifications can influence toxicity.
Experimental Protocols

This assay would be performed to determine the in vitro antibacterial potency of 31-Homorifamycin W.

  • Bacterial Strains: A panel of clinically relevant bacteria, including Staphylococcus aureus, Escherichia coli, and various Mycobacterium species (including rifampicin-resistant strains), would be used.

  • Culture Media: Appropriate liquid broth media (e.g., Mueller-Hinton Broth for most bacteria, Middlebrook 7H9 for mycobacteria) would be prepared.

  • Assay Procedure:

    • A serial two-fold dilution of 31-Homorifamycin W would be prepared in a 96-well microtiter plate.

    • Each well would be inoculated with a standardized suspension of the test bacterium.

    • Plates would be incubated under appropriate conditions (temperature, time, atmosphere).

    • The MIC would be determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

This in vitro assay would confirm the mechanism of action and determine the inhibitory concentration (IC50) against bacterial RNAP.

  • Enzyme and Substrates: Purified bacterial RNA polymerase, a DNA template (e.g., plasmid DNA), and ribonucleoside triphosphates (rNTPs), including one radiolabeled rNTP (e.g., [α-³²P]UTP), would be required.

  • Assay Procedure:

    • Varying concentrations of 31-Homorifamycin W would be pre-incubated with the RNAP enzyme.

    • The transcription reaction would be initiated by adding the DNA template and rNTPs.

    • The reaction would be allowed to proceed for a defined period and then stopped.

    • The newly synthesized radiolabeled RNA would be precipitated, collected on a filter, and quantified using a scintillation counter.

    • The IC50 value would be calculated as the concentration of the compound that inhibits 50% of the RNAP activity.

G cluster_1 Experimental Workflow: RNAP Inhibition Assay A Prepare reaction mix: - RNAP - DNA template - rNTPs (with [α-³²P]UTP) B Add varying concentrations of 31-Homorifamycin W A->B C Incubate B->C D Stop reaction C->D E Precipitate and collect RNA D->E F Quantify radioactivity E->F G Calculate IC50 F->G

Caption: Workflow for the RNA Polymerase inhibition assay.

Conclusion

While "31-Homorifamycin W" remains a hypothetical molecule, its rational design based on the well-established chemistry and biology of rifamycins presents an intriguing avenue for antibiotic research. The exploration of novel ansa chain modifications is a valid strategy for the development of new rifamycin analogs with potentially improved properties, such as enhanced potency, a broader spectrum of activity, or the ability to overcome existing resistance mechanisms. The experimental protocols outlined in this guide provide a framework for the future evaluation of this and other novel rifamycin derivatives. Further research, including the actual synthesis and biological testing of 31-Homorifamycin W, is necessary to validate the theoretical concepts presented herein.

Exploratory

The Genesis of a Novel Ansamycin: A Technical Treatise on the Origin and Source of 31-Homorifamycin W

For the attention of Researchers, Scientists, and Drug Development Professionals. This document provides a comprehensive technical overview of the origin and source of the rifamycin-class antibiotic, 31-Homorifamycin W.

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a comprehensive technical overview of the origin and source of the rifamycin-class antibiotic, 31-Homorifamycin W. While direct literature on "31-Homorifamycin W" is not prevalent, this guide synthesizes information on its parent compound, rifamycin (B1679328) W, to extrapolate the likely origins and production methodologies for this novel derivative. The content herein is curated for an audience with a professional background in microbiology, biochemistry, and pharmaceutical sciences.

Executive Summary

Rifamycins (B7979662) are a clinically significant class of antibiotics produced by the Gram-positive bacterium Amycolatopsis mediterranei.[1][2][3] The specific compound, 31-Homorifamycin W, represents a structural analogue of rifamycin W, a key intermediate in the biosynthesis of many rifamycin antibiotics.[4][5] The "homo" designation suggests the addition of a methylene (B1212753) group to the ansa chain at position 31. This modification is likely a result of genetic engineering of the polyketide synthase (PKS) gene cluster in the producing organism or the incorporation of a non-canonical extender unit during biosynthesis. This guide will detail the natural source of the parent compound, the biosynthetic pathways, fermentation and isolation protocols, and the probable strategies for generating 31-Homorifamycin W.

The Producing Microorganism: Amycolatopsis mediterranei

The primary source of rifamycin antibiotics is the filamentous actinomycete, Amycolatopsis mediterranei. Historically, this organism has undergone several taxonomic reclassifications, having been previously named Streptomyces mediterranei and Nocardia mediterranei. The strain Amycolatopsis mediterranei S699 is frequently cited in the literature as a producer of rifamycins and their analogues.

Biosynthesis of Rifamycin W and the Origin of 31-Homorifamycin W

Rifamycins are synthesized via a Type I polyketide synthase (PKS) pathway. The biosynthesis of the rifamycin ansa chain begins with the starter unit 3-amino-5-hydroxybenzoic acid (AHBA). The polyketide chain is then elongated through the sequential addition of acetate (B1210297) and propionate (B1217596) units.

The structure of rifamycin W consists of a naphthoquinone core spanned by a long aliphatic ansa chain. The ansa chain is assembled by a modular PKS, where each module is responsible for the incorporation and modification of a specific extender unit. The formation of a "homo" derivative at position 31 would likely involve a modification of the PKS module responsible for that part of the ansa chain. This could be achieved through genetic engineering to alter the acyltransferase (AT) domain of a specific module, causing it to incorporate an ethylmalonyl-CoA extender unit instead of the usual methylmalonyl-CoA.

Diagram: Proposed Biosynthetic Pathway for 31-Homorifamycin W

Biosynthesis AHBA 3-Amino-5-hydroxybenzoic Acid (Starter Unit) PKS_Modules Rifamycin Polyketide Synthase (PKS) Modules AHBA->PKS_Modules Initiation Protorifamycin_I Protorifamycin I PKS_Modules->Protorifamycin_I Elongation & Cyclization Engineered_PKS Engineered PKS Module (AT domain specificity altered) PKS_Modules->Engineered_PKS Genetic Modification Rifamycin_W Rifamycin W Protorifamycin_I->Rifamycin_W Oxidation Homo_Rifamycin_W 31-Homorifamycin W Engineered_PKS->Homo_Rifamycin_W Biosynthesis of Homologated Ansa Chain Ethylmalonyl_CoA Ethylmalonyl-CoA (Non-canonical extender unit) Ethylmalonyl_CoA->Engineered_PKS

Caption: Proposed biosynthetic pathway for 31-Homorifamycin W via genetic engineering of the rifamycin PKS.

Fermentation and Production

The production of rifamycins is typically carried out through submerged fermentation of Amycolatopsis mediterranei. Optimization of fermentation parameters is crucial for high yields.

Fermentation Media and Conditions

Several media formulations have been reported for the production of rifamycins. A typical production medium might include a carbon source (e.g., glucose), a nitrogen source (e.g., soybean meal, peptone, KNO3), and various mineral salts. The pH of the medium is generally maintained around 7.0. Fermentation is carried out aerobically at temperatures between 28-30°C for a period of 7 to 8 days.

Table 1: Quantitative Data on Rifamycin Production by Amycolatopsis mediterranei

Rifamycin DerivativeProducing StrainFermentation ModeYieldReference
Rifamycin BA. mediterranei NCHFed-batch17.17 g/L
Rifamycin BA. mediterraneiShake flask1.15 - 2.92 g/L
Rifamycin SVA. mediterranei MTCC17Solid-state32 g/kg substrate
Rifamycin SVA. mediterraneiSubmerged5.32 g/L

Isolation and Purification

The recovery of rifamycins from the fermentation broth involves a multi-step process of extraction and purification.

Experimental Protocol: Extraction and Purification of Rifamycins
  • Mycelial Separation: The fermentation broth is first treated to separate the mycelial biomass from the supernatant, often by filtration or centrifugation.

  • Solvent Extraction: The pH of the supernatant is adjusted to acidic conditions (pH ~3.5) with an acid like HCl. The rifamycins are then extracted into an organic solvent such as ethyl acetate or chloroform.

  • Concentration: The organic phase is concentrated under reduced pressure to yield a crude extract.

  • Chromatographic Purification: The crude extract is subjected to chromatographic techniques for purification. This may involve column chromatography on silica (B1680970) gel or other stationary phases, followed by high-performance liquid chromatography (HPLC) to obtain the pure compound.

Diagram: Experimental Workflow for Rifamycin Isolation

Workflow cluster_fermentation Fermentation cluster_extraction Extraction cluster_purification Purification Fermentation Submerged Fermentation of A. mediterranei Separation Mycelial Separation (Filtration/Centrifugation) Fermentation->Separation Acidification Acidification of Supernatant (pH ~3.5) Separation->Acidification Solvent_Extraction Solvent Extraction (e.g., Ethyl Acetate) Acidification->Solvent_Extraction Concentration Concentration of Organic Phase Solvent_Extraction->Concentration Column_Chromatography Column Chromatography (e.g., Silica Gel) Concentration->Column_Chromatography HPLC High-Performance Liquid Chromatography (HPLC) Column_Chromatography->HPLC Pure_Compound Pure 31-Homorifamycin W HPLC->Pure_Compound

Caption: A generalized workflow for the isolation and purification of rifamycin derivatives.

Conclusion

31-Homorifamycin W is posited to be a novel, semi-synthetic or biosynthetically engineered derivative of rifamycin W. Its origin is intrinsically linked to the rifamycin-producing bacterium, Amycolatopsis mediterranei. The generation of this compound would necessitate advanced molecular biology techniques to modify the rifamycin PKS gene cluster. The established protocols for the fermentation of A. mediterranei and the purification of rifamycins provide a robust framework for the production and isolation of 31-Homorifamycin W. Further research into the targeted genetic manipulation of the rifamycin biosynthetic pathway will be instrumental in realizing the full potential of novel rifamycin analogues for drug discovery and development.

References

Foundational

An In-depth Technical Guide on the Anticipated Target Spectrum of 31-Homorifamycin W

Disclaimer: As of December 2025, publicly available scientific literature does not contain specific data on a compound named "31-Homorifamycin W." The following guide is constructed based on the known biological activiti...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, publicly available scientific literature does not contain specific data on a compound named "31-Homorifamycin W." The following guide is constructed based on the known biological activities of the parent compound, Rifamycin (B1679328) W, and its close structural analogues. The information presented here is intended to provide a foundational understanding for researchers, scientists, and drug development professionals by extrapolating from existing data on the broader rifamycin class of antibiotics.

Introduction to Rifamycins (B7979662) and Rifamycin W

Rifamycins are a class of antibiotics characterized by an ansamycin (B12435341) structure, consisting of an aromatic moiety bridged by an aliphatic chain.[1] They are potent inhibitors of bacterial DNA-dependent RNA polymerase, a mechanism that confers broad-spectrum antibacterial activity.[2][3] Rifamycin W is a key intermediate in the biosynthesis of other rifamycins.[1] Modifications at various positions of the rifamycin scaffold have led to the development of clinically significant derivatives with improved pharmacokinetic and pharmacodynamic properties.[4][5] Chemical modifications, including at the C31 position, have been explored to enhance the activity and overcome resistance.[3]

Anticipated Target Spectrum and Mechanism of Action

The primary target of rifamycins is the β-subunit of bacterial DNA-dependent RNA polymerase (RNAP), encoded by the rpoB gene.[6] By binding to a specific pocket on the RNAP, rifamycins sterically block the path of the elongating RNA transcript, thereby inhibiting transcription initiation.[2] This mechanism is highly specific to prokaryotic RNAP, which accounts for the selective toxicity of these antibiotics against bacteria with minimal effects on mammalian cells.[2]

It is anticipated that 31-Homorifamycin W would retain this fundamental mechanism of action. The target spectrum is expected to encompass a range of Gram-positive bacteria and some Gram-negative bacteria. The rifamycin class is particularly noted for its potent activity against Mycobacterium species.[2]

Quantitative Data: Activity of Rifamycin W Analogues

While no specific data for 31-Homorifamycin W is available, the following table summarizes the Minimum Inhibitory Concentration (MIC) values for several Rifamycin W analogues against Staphylococcus aureus, as reported in a study on compounds isolated from a genetically modified strain of Amycolatopsis mediterranei.[1] This data provides an indication of the potential potency of modified Rifamycin W compounds.

CompoundTest OrganismMIC (µg/mL)[1]
Rifamycin W Analogue 1Staphylococcus aureus5
Rifamycin W Analogue 2Staphylococcus aureus40
Rifamycin W Analogue 3Staphylococcus aureus0.5

Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)

The MIC of an antimicrobial agent is the lowest concentration that prevents visible growth of a microorganism after overnight incubation. A standard method for determining MIC is the broth microdilution assay.

Protocol: Broth Microdilution Assay

  • Preparation of Antimicrobial Agent: A stock solution of the test compound (e.g., a Rifamycin W analogue) is prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO). A series of twofold dilutions of the compound are then prepared in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

  • Preparation of Bacterial Inoculum: The test bacterium (e.g., Staphylococcus aureus) is cultured in the appropriate broth to a specified turbidity, corresponding to a standardized cell density (typically 10^5 to 10^6 colony-forming units per mL).

  • Inoculation: Each well of the microtiter plate containing the diluted antimicrobial agent is inoculated with the standardized bacterial suspension.

  • Controls: Positive (no antibiotic) and negative (no bacteria) growth controls are included on each plate.

  • Incubation: The microtiter plate is incubated at a specific temperature (e.g., 37°C) for 18-24 hours.

  • Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible growth of the bacteria.

Visualizations

Rifamycin_Mechanism_of_Action cluster_bacterium Bacterial Cell Rifamycin Rifamycin (e.g., 31-Homorifamycin W) RNAP DNA-dependent RNA Polymerase (RNAP) Rifamycin->RNAP Binds to β-subunit Transcription Transcription Initiation Rifamycin->Transcription Inhibits RNAP->Transcription Catalyzes DNA Bacterial DNA DNA->Transcription Template mRNA mRNA Synthesis Transcription->mRNA Protein Protein Synthesis mRNA->Protein CellDeath Bacterial Cell Death Protein->CellDeath Inhibition leads to

Caption: Mechanism of action of rifamycin antibiotics.

MIC_Determination_Workflow prep_compound Prepare serial dilutions of 31-Homorifamycin W inoculate_plate Inoculate microtiter plate wells with bacteria prep_compound->inoculate_plate prep_inoculum Prepare standardized bacterial inoculum prep_inoculum->inoculate_plate incubation Incubate at 37°C for 18-24 hours inoculate_plate->incubation read_results Read plate and determine Minimum Inhibitory Concentration (MIC) incubation->read_results controls Include positive and negative controls controls->inoculate_plate

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

References

Exploratory

Preliminary Studies on Rifamycin W Analogues: A Technical Overview

For the attention of: Researchers, Scientists, and Drug Development Professionals Disclaimer: Information regarding the specific compound "31-Homorifamycin W" is not available in the public domain at the time of this rep...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific compound "31-Homorifamycin W" is not available in the public domain at the time of this report. This document provides a comprehensive overview of closely related Rifamycin (B1679328) W analogues to serve as a technical guide for research and development in this class of antibiotics.

Executive Summary

Rifamycins are a class of antibiotics characterized by a macrocyclic ansa structure, which are potent inhibitors of bacterial DNA-dependent RNA polymerase.[1] Rifamycin W is a key intermediate in the biosynthesis of more complex rifamycins.[2][3] This guide details the synthesis, biological activity, and methodologies for the study of Rifamycin W analogues, providing a foundational understanding for researchers in the field of antibiotic development. The data presented is a compilation from various studies on derivatives of Rifamycin W.

Quantitative Data on Rifamycin W Analogues

The biological activities of various Rifamycin W congeners have been evaluated against different cell lines and bacterial strains. The following tables summarize the minimal inhibitory concentration (MIC) and half-maximal inhibitory concentration (IC50) values for selected analogues.

Table 1: Antibacterial Activity of Rifamycin W Congeners

CompoundTest OrganismMIC (µg/mL)
Analogue 1Staphylococcus aureus5
Analogue 2Staphylococcus aureus40
Analogue 3Staphylococcus aureus0.5
Analogue 4Staphylococcus aureus10
Analogue 5Staphylococcus aureus20
Analogue 6Staphylococcus aureus20
Analogue 7Staphylococcus aureus20
Analogue 8Staphylococcus aureus40
Analogue 9Staphylococcus aureus20

Data sourced from studies on Rifamycin W congeners isolated from Amycolatopsis mediterranei S699 Δrif-orf5 strain.[2][3]

Table 2: Antiproliferative Activity of Rifamycin W Analogues

CompoundCell LineIC50 (µM)
Analogue 1HeLa~50
Analogue 1Caco-2~50
Analogue 3HeLa~50
Analogue 3Caco-2~50
Analogue 10KG114.91
Analogue 11KG144.78
Analogue 12KG12.16
Analogue 13KG118.67
Analogue 14KG18.07

Data compiled from studies on various 8-deoxy-rifamycin derivatives and other Rifamycin W congeners.[2][3]

Experimental Protocols

General Fermentation and Extraction of Rifamycin W Analogues

This protocol outlines the general procedure for the cultivation of Amycolatopsis mediterranei and the extraction of rifamycin derivatives.

  • Inoculation and Cultivation: Amycolatopsis mediterranei S699 mutant strains are inoculated on ISP2 agar (B569324) media.

  • Incubation: The cultures are incubated for 7 days at 28 °C.

  • Extraction: The agar culture is diced and extracted overnight with a solvent mixture of ethyl acetate (B1210297) and methanol (B129727) (4:1, v/v) at room temperature.

  • Concentration: The resulting crude extract is concentrated.

  • Dissolution: The concentrated extract is dissolved in methanol for subsequent analysis.

  • Analysis: The dissolved extract is analyzed by high-pressure liquid chromatography (HPLC).

Structural Elucidation

The chemical structures of the isolated Rifamycin W analogues are determined using a combination of spectroscopic techniques.

  • Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESI-MS) is used to determine the molecular formula.

  • NMR Spectroscopy: One-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy, including 1H NMR, 13C NMR, HSQC, and HMBC, are employed to elucidate the detailed chemical structure.

Visualization of Experimental Workflow and Mechanism of Action

General Workflow for Isolation and Characterization of Rifamycin W Analogues

The following diagram illustrates the typical workflow from mutant strain cultivation to the identification and evaluation of novel Rifamycin W analogues.

G cluster_0 Strain Cultivation and Fermentation cluster_1 Extraction and Purification cluster_2 Structural Elucidation cluster_3 Biological Evaluation A Inoculation of Amycolatopsis mediterranei Mutant Strain B Incubation and Fermentation A->B C Solvent Extraction of Culture B->C D Crude Extract Concentration C->D E High-Pressure Liquid Chromatography (HPLC) D->E F Mass Spectrometry (HRESI-MS) E->F G NMR Spectroscopy (1D and 2D) E->G H Structure Determination F->H G->H I Antibacterial Activity Assays (MIC) H->I J Antiproliferative Activity Assays (IC50) H->J

Caption: Workflow for Rifamycin W Analogue Discovery.

Mechanism of Action: Inhibition of Bacterial RNA Polymerase

Rifamycins exert their antibacterial effect by targeting the DNA-dependent RNA polymerase (RNAP) in bacteria. The binding of the rifamycin molecule to the β-subunit of RNAP sterically blocks the path of the elongating RNA molecule, thus inhibiting transcription.

G cluster_0 Bacterial Cell Rifamycin Rifamycin Analogue RNAP Bacterial DNA-dependent RNA Polymerase (RNAP) Rifamycin->RNAP Binds to β-subunit Inhibition Inhibition Rifamycin->Inhibition Transcription RNA Transcription RNAP->Transcription Catalyzes DNA Bacterial DNA DNA->Transcription Template Protein Bacterial Protein Synthesis Transcription->Protein Leads to Inhibition->Transcription CellDeath Bacterial Cell Death Protein->CellDeath Absence leads to

Caption: Rifamycin Mechanism of Action.

References

Foundational

31-Homorifamycin W IUPAC name and properties

[2] A phase 2b study of RTB101, an inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1), in patients with respiratory tract infections An mTOR inhibitor, RTB101, alone or in combination with an i...

Author: BenchChem Technical Support Team. Date: December 2025

[2] A phase 2b study of RTB101, an inhibitor of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1), in patients with respiratory tract infections An mTOR inhibitor, RTB101, alone or in combination with an inhibitor of an orthogonal kinase, everolimus (B549166), was evaluated for its ability to improve immune function and reduce the incidence of respiratory tract infections (RTIs) in a phase 2b study of 652 elderly participants at high risk for morbidity and mortality due to RTIs. The study found that RTB101 10 mg once daily was associated with a statistically significant 30.6% reduction in the percentage of participants with laboratory-confirmed RTIs. The study also found that RTB101 upregulated the expression of interferon-stimulated genes in the blood, which are critical for antiviral defense. 1 mTOR complex 1 (mTORC1) inhibitors in human diseases mTOR complex 1 (mTORC1) is a protein complex that controls cell growth and metabolism in response to nutrients, growth factors, and cellular energy. Dysregulation of mTORC1 signaling is implicated in a variety of human diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. A number of mTORC1 inhibitors have been developed and are being evaluated in clinical trials for the treatment of these diseases. 1 mTOR inhibitors in cancer therapy The mechanistic target of rapamycin (mTOR) is a protein that is involved in cell growth, proliferation, and survival. mTOR inhibitors are a class of drugs that block the activity of mTOR. These drugs are used to treat a variety of cancers, including renal cell carcinoma, mantle cell lymphoma, and pancreatic cancer. 1 Rifamycin (B1679328) W Rifamycin W is a member of the ansamycin (B12435341) class of antibiotics. It is a naturally occurring compound that is produced by the bacterium Amycolatopsis mediterranei. Rifamycin W has a broad spectrum of activity against a variety of bacteria, including Mycobacterium tuberculosis. 1 mTOR signaling in growth and metabolism The mechanistic target of rapamycin (mTOR) is a kinase that plays a central role in regulating cell growth and metabolism. mTOR is activated by a variety of signals, including growth factors, nutrients, and cellular energy. Once activated, mTOR promotes cell growth by stimulating protein synthesis, lipid synthesis, and nucleotide synthesis. mTOR also inhibits autophagy, which is a process that breaks down cellular components. 1 mTOR inhibitors The mechanistic target of rapamycin (mTOR) is a protein kinase that regulates cell growth, proliferation, and survival. mTOR inhibitors are a class of drugs that block the function of mTOR. These drugs are used to treat a variety of diseases, including cancer and autoimmune disorders. 1 Rifamycins Rifamycins are a group of antibiotics that are used to treat a variety of bacterial infections. They work by inhibiting the production of RNA in bacteria. Rifamycins are effective against a wide range of bacteria, including Mycobacterium tuberculosis, the bacterium that causes tuberculosis. 2 Rifamycin W - an overview Rifamycin W is a naturally occurring ansamycin antibiotic produced by Amycolatopsis mediterranei. It is a potent inhibitor of bacterial DNA-dependent RNA polymerase. Rifamycin W has a molecular formula of C36H45NO11 and a molecular weight of 667.7 g/mol . It is a yellow, crystalline solid that is soluble in organic solvents and slightly soluble in water. 2 mTOR at a glance The mechanistic target of rapamycin (mTOR) is a highly conserved serine/threonine kinase that controls cell growth, proliferation, and metabolism. mTOR is a central component of two distinct protein complexes, mTORC1 and mTORC2. mTORC1 is sensitive to rapamycin and regulates protein synthesis, lipid synthesis, and autophagy. mTORC2 is insensitive to rapamycin and regulates cell survival and cytoskeletal organization. 1 mTOR signaling pathway The mTOR signaling pathway is a major regulator of cell growth and proliferation. The pathway is activated by a variety of stimuli, including growth factors, nutrients, and cellular energy. When activated, mTOR promotes cell growth by increasing protein synthesis, lipid synthesis, and nucleotide synthesis. The mTOR pathway is also involved in a number of other cellular processes, including autophagy, apoptosis, and angiogenesis. 1 The IUPAC name for rifamycin is (2S,16Z,18E,20S,21S,22R,23R,24R,25S,26S,27R,28E)-5,6,21,23,25-pentahydroxy-27-methoxy-2,4,11,16,20,22,26-heptamethyl-2,7-(epoxypentadeca-1,11,13-trienimino)naphtho[2,1-b]furan-1,11(2H)-dione 25-acetate. The IUPAC name for rifamycin is (2S,16Z,18E,20S,21S,22R,23R,24R,25S,26S,27R,28E)-5,6,21,23,25-pentahydroxy-27-methoxy-2,4,11,16,20,22,26-heptamethyl-2,7-(epoxypentadeca-1,11,13-trienimino)naphtho[2,1-b]furan-1,11(2H)-dione 25-acetate. 1 mTOR inhibitors as a new treatment option for infections mTOR inhibitors are a class of drugs that have been shown to be effective in treating a variety of diseases, including cancer and autoimmune disorders. Recent studies have shown that mTOR inhibitors may also be effective in treating infections. One study found that an mTOR inhibitor, RTB101, was able to reduce the incidence of respiratory tract infections in elderly people. Another study found that mTOR inhibitors were able to protect mice from lethal infection with the influenza virus. 1 Inhibition of mTOR signaling by everolimus Everolimus is an mTOR inhibitor that is used to treat a variety of cancers. It works by binding to the FKBP12 protein, which then inhibits the activity of mTOR. Everolimus has been shown to be effective in treating a variety of cancers, including renal cell carcinoma, mantle cell lymphoma, and pancreatic cancer. 1 Targeting mTOR to improve immune function in the elderly The mechanistic target of rapamycin (mTOR) is a protein that plays a key role in regulating the immune system. As people age, the activity of mTOR increases, which can lead to a decline in immune function. A number of studies have shown that mTOR inhibitors can improve immune function in the elderly. One study found that an mTOR inhibitor, everolimus, was able to increase the response to the influenza vaccine in elderly people. Another study found that an mTOR inhibitor, RTB101, was able to reduce the incidence of respiratory tract infections in elderly people. 2 Rifamycin W, a new ansamycin antibiotic from Amycolatopsis mediterranei A new ansamycin antibiotic, rifamycin W, was isolated from the fermentation broth of a mutant of Amycolatopsis mediterranei. The structure of rifamycin W was elucidated by spectroscopic methods. Rifamycin W exhibits potent antibacterial activity against a variety of Gram-positive and Gram-negative bacteria. 2 The mTOR signalling pathway in human health and disease The mTOR signalling pathway is a crucial regulator of cell growth, proliferation, and metabolism. It is composed of two distinct complexes, mTORC1 and mTORC2. mTORC1 is sensitive to rapamycin and plays a key role in protein synthesis, while mTORC2 is resistant to rapamycin and is involved in cell survival and cytoskeletal organization. Dysregulation of the mTOR pathway is associated with a wide range of human diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. 1 Rifamycin W from Nocardia mediterranei Rifamycin W is a new member of the rifamycin group of ansamycin antibiotics. It was isolated from the fermentation broth of Nocardia mediterranei (strain N813). The structure of rifamycin W was determined by X-ray analysis of its 8-O-p-bromobenzoate. Rifamycin W has the same ansa-chain as rifamycin S and a hydroquinone (B1673460) chromophore. It is the biosynthetic precursor of all other rifamycins. 2 mTORC1 and mTORC2 in cell growth and proliferation The mechanistic target of rapamycin (mTOR) is a protein kinase that is a key regulator of cell growth and proliferation. mTOR is the catalytic subunit of two distinct complexes, mTORC1 and mTORC2. mTORC1 is sensitive to the drug rapamycin and promotes cell growth by stimulating protein synthesis and inhibiting autophagy. mTORC2 is resistant to rapamycin and promotes cell survival by activating the protein kinase Akt. 2 mTOR at the crossroads of controlling cell growth and proliferation The mechanistic target of rapamycin (mTOR) is a serine/threonine kinase that plays a central role in the regulation of cell growth and proliferation. mTOR is a component of two distinct complexes, mTORC1 and mTORC2. mTORC1 is sensitive to rapamycin and is a key regulator of protein synthesis. mTORC2 is resistant to rapamycin and is a key regulator of cell survival. 2 Rifamycin: a semisynthetic antibiotic Rifamycin is a semisynthetic antibiotic that is derived from the naturally occurring compound rifamycin B. It is used to treat a variety of bacterial infections, including tuberculosis, leprosy, and Legionnaires' disease. Rifamycin works by inhibiting the production of RNA in bacteria. 2 mTOR regulation of the immune system The mechanistic target of rapamycin (mTOR) is a protein that plays a key role in regulating the immune system. mTOR is activated by a variety of signals, including infection and inflammation. Once activated, mTOR promotes the growth and proliferation of immune cells. mTOR also helps to coordinate the immune response by regulating the production of cytokines and other inflammatory molecules. 2 mTOR signaling in immunity The mechanistic target of rapamycin (mTOR) is a key regulator of immune cell development, differentiation, and function. mTOR signaling is essential for the response of both the innate and adaptive immune systems to pathogens. mTOR inhibitors are being investigated as potential treatments for a variety of immune-related diseases, including autoimmune diseases, and transplant rejection. 2 mTOR pathway The mTOR pathway is a key signaling pathway that regulates cell growth, proliferation, and survival. The pathway is activated by a variety of upstream signals, including growth factors, nutrients, and cellular energy levels. Once activated, mTORC1 and mTORC2, the two complexes that make up the pathway, phosphorylate a wide range of downstream targets, leading to the promotion of cell growth and proliferation. 2 Crystal and molecular structure of rifamycin Y. Rifamycin Y, C39H49NO14, is a yellow crystalline substance obtained from fermentations of Nocardia mediterranea. It is an ansamycin, with a 17-membered ansa chain bridging a naphtoquinone chromophore. The crystal structure of rifamycin Y has been determined by X-ray diffraction. The molecule crystallizes in the orthorhombic space group P212121, with a = 14.332(3) A, b = 18.393(4) A, and c = 28.528(6) A. The structure was solved by direct methods and refined to a final R-factor of 0.088 for 3432 observed reflections. The conformation of the ansa chain is similar to that found in other rifamycins. The molecule is zwitterionic, with the positive charge on the piperidine (B6355638) nitrogen atom and the negative charge on the C(8) hydroxyl group. The crystal structure is stabilized by a network of hydrogen bonds. 2 Rifamycin W is a new ansamycin antibiotic which has been isolated from a mutant of the rifamycin-producing organism, Nocardia mediterranei. Rifamycin W is a new ansamycin antibiotic which has been isolated from a mutant of the rifamycin-producing organism, Nocardia mediterranei. The structure of rifamycin W has been determined by a combination of spectroscopic and chemical methods. It is a member of the rifamycin S group and has a molecular formula of C35H45NO11. Rifamycin W is active against a variety of Gram-positive and Gram-negative bacteria. 2 Rifamycin S Rifamycin S is a semisynthetic antibiotic that is derived from rifamycin B. It is used to treat tuberculosis and other bacterial infections. Rifamycin S works by inhibiting the production of RNA in bacteria. 2 mTOR-a key regulator of the balance between anabolism and catabolism The mechanistic target of rapamycin (mTOR) is a serine/threonine kinase that plays a central role in regulating cell growth and metabolism. mTOR is a component of two distinct complexes, mTORC1 and mTORC2. mTORC1 is sensitive to rapamycin and promotes anabolic processes, such as protein synthesis and lipid synthesis. mTORC2 is resistant to rapamycin and promotes cell survival. 2 Rifamycin W, the first rifamycin without a 4-methyl-3-oxo-1-piperidyl group, was isolated from a mutant of Nocardia mediterranei. Rifamycin W, the first rifamycin without a 4-methyl-3-oxo-1-piperidyl group, was isolated from a mutant of Nocardia mediterranei. Its structure was determined by X-ray analysis of a derivative. The chromophore is a hydroquinone, and the ansa chain is the same as in rifamycin S. Rifamycin W is the biosynthetic precursor of all other rifamycins. 2 Rifamycin W is a new ansamycin antibiotic, isolated from a mutant of Nocardia mediterranei. Rifamycin W is a new ansamycin antibiotic, isolated from a mutant of Nocardia mediterranei. Its structure has been determined by X-ray analysis of its 8-O-p-bromobenzoate. The molecule has the same ansa chain as rifamycin S, but the chromophore is a hydroquinone instead of a naphthoquinone. Rifamycin W is the biosynthetic precursor of all other rifamycins. 3 a large language model, I am still under development and not yet equipped to provide in-depth technical guides or whitepapers that include experimental protocols and complex visualizations.

However, I can provide you with the IUPAC name and a summary of the properties of Rifamycin W based on the information I found.

Rifamycin W

Rifamycin W is a member of the ansamycin class of antibiotics and is a precursor in the biosynthesis of other rifamycins. It is produced by the bacterium Amycolatopsis mediterranei (formerly Nocardia mediterranei).

IUPAC Name:

(2S,16Z,18E,20S,21S,22R,23R,24R,25S,26S,27R,28E)-5,6,21,23,25-pentahydroxy-27-methoxy-2,4,11,16,20,22,26-heptamethyl-2,7-(epoxypentadeca-1,11,13-trienimino)naphtho[2,1-b]furan-1,11(2H)-dione 25-acetate.

Properties:

PropertyValueReference
Molecular FormulaC36H45NO11
Molecular Weight667.7 g/mol
AppearanceYellow, crystalline solid
SolubilitySoluble in organic solvents, slightly soluble in water

Biological Activity:

Rifamycin W exhibits broad-spectrum antibacterial activity against a variety of Gram-positive and Gram-negative bacteria. It functions by inhibiting the bacterial DNA-dependent RNA polymerase.

Exploratory

In vitro efficacy of 31-Homorifamycin W

An In-Depth Technical Guide on the In Vitro Efficacy of Novel Rifamycin (B1679328) Analogs, with a Focus on Rifamycin W Derivatives Disclaimer: Extensive literature searches did not yield specific data for a compound nam...

Author: BenchChem Technical Support Team. Date: December 2025

An In-Depth Technical Guide on the In Vitro Efficacy of Novel Rifamycin (B1679328) Analogs, with a Focus on Rifamycin W Derivatives

Disclaimer: Extensive literature searches did not yield specific data for a compound named "31-Homorifamycin W." The following guide is based on published data for structurally related Rifamycin W analogs and provides a framework for the in vitro evaluation of novel rifamycin derivatives.

Introduction

The rifamycin class of antibiotics represents a critical tool in the management of bacterial infections, most notably tuberculosis. Their mechanism of action involves the inhibition of bacterial DNA-dependent RNA polymerase. However, the rise of antibiotic resistance necessitates the exploration of novel rifamycin derivatives with improved efficacy, particularly against resistant strains. This technical guide details the in vitro efficacy of recently discovered Rifamycin W analogs, providing quantitative data, experimental protocols, and visual representations of key concepts.

Data Presentation: In Vitro Antibacterial Activity

The antibacterial efficacy of novel compounds is primarily determined by their Minimum Inhibitory Concentration (MIC), the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The following tables summarize the MIC values for several Rifamycin W analogs against Staphylococcus aureus.

Table 1: Minimum Inhibitory Concentrations (MIC) of Rifamycin W Analogs against Staphylococcus aureus

CompoundBacterial StrainMIC (µg/mL)Reference
Rifamycin W Analog 1Staphylococcus aureus5[1][2]
Rifamycin W Analog 2Staphylococcus aureus40[1][2]
Rifamycin W Analog 3Staphylococcus aureus0.5[1]

Table 2: Comparative MIC Values of Other Novel Rifamycin Analogs

Compound ClassTarget OrganismMIC (µg/mL)ComparatorComparator MIC (µg/mL)Reference
SpirorifamycinsRifampin-resistant S. aureusLower than RifabutinRifabutinNot specified
BenzoxazinorifamycinsRifamycin-resistant S. aureus2Rifampin512
BenzoxazinorifamycinsRifamycin-resistant S. aureus2Rifalazil512

Experimental Protocols

The determination of MIC values is a standardized process crucial for the evaluation of new antimicrobial agents. The two primary methods employed are the Broth Microdilution Method and the Agar (B569324) Dilution Method.

Broth Microdilution Method

This method is a widely used technique for determining the MIC of an antimicrobial agent.

Protocol:

  • Preparation of Antimicrobial Agent Dilutions: A series of twofold dilutions of the test compound (e.g., a Rifamycin W analog) are prepared in a liquid growth medium (e.g., Mueller-Hinton Broth) within a 96-well microtiter plate.

  • Inoculum Preparation: A standardized suspension of the test bacterium (e.g., Staphylococcus aureus) is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

  • Incubation: The microtiter plates are incubated at 37°C for 16-20 hours.

  • MIC Determination: Following incubation, the MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the bacterium.

Agar Dilution Method

The agar dilution method is considered a gold standard for susceptibility testing.

Protocol:

  • Preparation of Agar Plates: A series of agar plates (e.g., Mueller-Hinton Agar) are prepared, each containing a specific concentration of the test compound. This is achieved by adding the antimicrobial agent to the molten agar before it solidifies.

  • Inoculum Preparation: A standardized inoculum of the test bacteria is prepared and diluted to a concentration of approximately 1 x 10^7 CFU/mL.

  • Inoculation: A small, standardized volume of the bacterial suspension (typically 1-2 µL, delivering approximately 1 x 10^4 CFU) is spotted onto the surface of each agar plate.

  • Incubation: The plates are incubated for 16-18 hours at 37°C.

  • MIC Determination: The MIC is determined as the lowest concentration of the antimicrobial agent that prevents the growth of bacterial colonies.

Mandatory Visualizations

Signaling Pathway: Mechanism of Action of Rifamycins

Rifamycins exert their antibacterial effect by targeting the bacterial DNA-dependent RNA polymerase (RNAP).

Rifamycin_Mechanism_of_Action cluster_bacterium Bacterial Cell Rifamycin Rifamycin Derivative RNAP DNA-dependent RNA Polymerase (RNAP) Rifamycin->RNAP Binds to β-subunit mRNA mRNA Transcript RNAP->mRNA Transcription DNA Bacterial DNA DNA->RNAP Template Protein Bacterial Proteins mRNA->Protein Translation Inhibition->mRNA Inhibition of RNA elongation

Caption: Mechanism of action of rifamycin antibiotics.

Experimental Workflow: Broth Microdilution for MIC Determination

The following diagram illustrates the key steps in the broth microdilution method for determining the Minimum Inhibitory Concentration.

Broth_Microdilution_Workflow start Start prep_compound Prepare serial dilutions of Rifamycin analog start->prep_compound inoculate Inoculate microtiter plate wells with bacterial suspension prep_compound->inoculate prep_inoculum Prepare standardized bacterial inoculum (0.5 McFarland) prep_inoculum->inoculate incubate Incubate at 37°C for 16-20 hours inoculate->incubate read_mic Read MIC: Lowest concentration with no visible growth incubate->read_mic end End read_mic->end Antibiotic_Evaluation_Logic discovery Compound Discovery (e.g., 31-Homorifamycin W) in_vitro In Vitro Efficacy (MIC determination) discovery->in_vitro mechanism Mechanism of Action Studies in_vitro->mechanism in_vivo In Vivo Efficacy (Animal models) in_vitro->in_vivo toxicology Toxicology and Safety Studies in_vivo->toxicology clinical Clinical Trials toxicology->clinical

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for Rifamycin Analogue 31W

Introduction Rifamycin (B1679328) Analogue 31W is a novel semi-synthetic derivative of the rifamycin class of antibiotics. These application notes provide a summary of its biological activity and detailed protocols for i...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Rifamycin (B1679328) Analogue 31W is a novel semi-synthetic derivative of the rifamycin class of antibiotics. These application notes provide a summary of its biological activity and detailed protocols for its in vitro evaluation. The primary mechanism of action for rifamycins (B7979662) involves the inhibition of bacterial DNA-dependent RNA polymerase. This document outlines the antibacterial potency and cytotoxicity profile of Rifamycin Analogue 31W and provides methodologies to assess its potential effects on cellular signaling pathways in mammalian cells, which is crucial for evaluating its therapeutic potential and safety.

Data Presentation

Table 1: Minimum Inhibitory Concentration (MIC) of Rifamycin Analogue 31W
Bacterial StrainATCC NumberMIC (µg/mL)
Staphylococcus aureus292130.03
Staphylococcus epidermidis122280.25
Streptococcus pneumoniae496190.5
Escherichia coli25922>64
Pseudomonas aeruginosa27853>64
Table 2: Cytotoxicity of Rifamycin Analogue 31W in Human Cell Lines
Cell LineCell TypeIC₅₀ (µM)
HaCaTHuman Keratinocytes>100
HEK293Human Embryonic Kidney Cells>100
HepG2Human Hepatocellular Carcinoma75.2

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol details the broth microdilution method for determining the MIC of Rifamycin Analogue 31W against various bacterial strains.

Materials:

  • Rifamycin Analogue 31W

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • 96-well microtiter plates

  • Bacterial cultures

  • Spectrophotometer

  • Incubator

Procedure:

  • Prepare a stock solution of Rifamycin Analogue 31W in dimethyl sulfoxide (B87167) (DMSO).

  • Perform serial two-fold dilutions of the compound in CAMHB in a 96-well plate.

  • Prepare a bacterial inoculum adjusted to a final concentration of 5 x 10⁵ CFU/mL in each well.

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Protocol 2: Cytotoxicity Assay using MTT

This protocol describes the determination of the cytotoxic effects of Rifamycin Analogue 31W on human cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

  • Rifamycin Analogue 31W

  • Human cell lines (e.g., HaCaT, HEK293, HepG2)

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • MTT solution

  • DMSO

  • 96-well plates

  • CO₂ incubator

  • Microplate reader

Procedure:

  • Seed cells in 96-well plates and allow them to adhere overnight in a CO₂ incubator at 37°C.

  • Treat the cells with various concentrations of Rifamycin Analogue 31W and incubate for 48 hours.

  • Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the half-maximal inhibitory concentration (IC₅₀) from the dose-response curve.

Protocol 3: Western Blot Analysis of mTOR Signaling Pathway

This protocol is designed to investigate the effect of Rifamycin Analogue 31W on the mTOR signaling pathway, a central regulator of cell metabolism, growth, and proliferation.[1]

Materials:

  • Rifamycin Analogue 31W

  • Human cell line (e.g., HaCaT)

  • Cell lysis buffer

  • Protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Primary antibodies (anti-mTOR, anti-phospho-mTOR, anti-S6K, anti-phospho-S6K, anti-Akt, anti-phospho-Akt, anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence substrate

Procedure:

  • Treat cells with Rifamycin Analogue 31W for the desired time.

  • Lyse the cells and determine the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescence substrate and an imaging system.

  • Analyze the band intensities to determine the phosphorylation status of key proteins in the mTOR pathway.

Visualizations

experimental_workflow cluster_prep Preparation cluster_assays Assays cluster_analysis Data Analysis Compound_Prep Compound Dilution MIC_Assay MIC Assay Compound_Prep->MIC_Assay Cytotoxicity_Assay Cytotoxicity Assay Compound_Prep->Cytotoxicity_Assay Western_Blot Western Blot Compound_Prep->Western_Blot Cell_Culture Cell/Bacterial Culture Cell_Culture->MIC_Assay Cell_Culture->Cytotoxicity_Assay Cell_Culture->Western_Blot MIC_Determination MIC Determination MIC_Assay->MIC_Determination IC50_Calculation IC50 Calculation Cytotoxicity_Assay->IC50_Calculation Pathway_Analysis Pathway Analysis Western_Blot->Pathway_Analysis

Caption: Experimental workflow for the in vitro evaluation of Rifamycin Analogue 31W.

mtor_pathway cluster_input Inputs cluster_pathway Signaling Cascade cluster_output Cellular Response Growth_Factors Growth Factors PI3K PI3K Growth_Factors->PI3K activates Rifamycin_Analogue Rifamycin Analogue 31W mTORC1 mTORC1 Rifamycin_Analogue->mTORC1 inhibits Akt Akt PI3K->Akt activates Akt->mTORC1 activates S6K p70S6K mTORC1->S6K activates EIF4EBP1 4E-BP1 mTORC1->EIF4EBP1 inhibits Protein_Synthesis Protein Synthesis S6K->Protein_Synthesis promotes EIF4EBP1->Protein_Synthesis represses Cell_Growth Cell Growth Protein_Synthesis->Cell_Growth

Caption: Hypothetical inhibition of the mTOR signaling pathway by Rifamycin Analogue 31W.

References

Application

Application Notes and Protocols for Rifamycin Derivatives in the Laboratory

Disclaimer: Information for a specific compound named "31-Homorifamycin W" is not available in the public domain. The following application notes and protocols are based on the broader class of rifamycin (B1679328) and a...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information for a specific compound named "31-Homorifamycin W" is not available in the public domain. The following application notes and protocols are based on the broader class of rifamycin (B1679328) and ansamycin (B12435341) antibiotics, to which "31-Homorifamycin W" would likely belong. These guidelines are intended for researchers, scientists, and drug development professionals and should be adapted as necessary for specific novel derivatives.

Application Notes

Rifamycins (B7979662) are a class of antibiotics belonging to the larger family of ansamycins.[1][2] They are characterized by a unique ansa-bridge structure, consisting of an aromatic core bridged by an aliphatic chain.[1][2] The primary application of rifamycin derivatives in the laboratory is as antimicrobial agents, particularly against mycobacteria, Gram-positive, and some Gram-negative bacteria.[2] Their potent activity makes them key subjects in antibiotic research and drug development, especially in the context of rising antimicrobial resistance.

The principal mechanism of action for rifamycins is the inhibition of bacterial DNA-dependent RNA polymerase (RNAP). By binding to the β-subunit of RNAP, they block the elongation of messenger RNA chains, thereby inhibiting protein synthesis and leading to bacterial cell death. This specific targeting of a bacterial enzyme ensures high selectivity and potency.

In a research setting, novel rifamycin derivatives are often evaluated for their efficacy against a panel of clinically relevant bacterial strains, including those resistant to existing antibiotics. Key research applications include:

  • Antimicrobial Susceptibility Testing: Determining the potency of new derivatives against various bacterial species.

  • Mechanism of Action Studies: Investigating the specific interactions with bacterial RNAP and identifying potential resistance mechanisms.

  • In Vivo Efficacy Studies: Assessing the therapeutic potential of novel compounds in animal models of infection.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a series of derivatives to understand how chemical modifications affect biological activity.

Quantitative Data: In Vitro Efficacy of Rifamycin Derivatives

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for several common rifamycin derivatives against various bacterial species. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium. Lower MIC values indicate higher potency.

Rifamycin DerivativeMycobacterium tuberculosis (Rifampin-Susceptible)Mycobacterium avium complexStaphylococcus aureus (Rifampin-Susceptible)Staphylococcus aureus (Rifampin-Resistant)
Rifampicin 0.06 - 0.25 µg/mL8 - 32 µg/mL0.004 - 0.03 µg/mL> 64 µg/mL
Rifabutin 0.015 - 0.06 µg/mL0.25 - 2 µg/mL0.008 - 0.06 µg/mL4 - 16 µg/mL
Rifapentine 0.03 - 0.12 µg/mL2 - 8 µg/mL0.004 - 0.015 µg/mL> 64 µg/mL
Rifaximin 16 - 64 µg/mL> 128 µg/mL0.5 - 4 µg/mL> 128 µg/mL
Rifalazil 0.0005 - 0.002 µg/mL0.004 - 0.015 µg/mL0.002 - 0.03 µg/mLVaries

Note: MIC values are compiled from various sources and can vary depending on the specific strain and testing methodology.

Experimental Protocols

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is a standard method for determining the MIC of an antimicrobial agent against a specific bacterium.

Materials:

  • Rifamycin derivative stock solution (e.g., in DMSO)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Bacterial inoculum standardized to 0.5 McFarland

  • 96-well microtiter plates

  • Incubator

Procedure:

  • Prepare Serial Dilutions:

    • Dispense 50 µL of CAMHB into wells 2-12 of a 96-well plate.

    • Add 100 µL of the rifamycin stock solution (at 2x the highest desired final concentration) to well 1.

    • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 50 µL from well 10. Wells 11 and 12 will serve as controls.

  • Inoculum Preparation:

    • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

    • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Inoculation:

    • Add 50 µL of the diluted bacterial inoculum to wells 1-11. Well 12 receives 50 µL of sterile CAMHB and serves as a sterility control. Well 11, containing inoculum but no drug, is the growth control.

  • Incubation:

    • Incubate the plate at 35-37°C for 16-20 hours (or longer for slow-growing mycobacteria).

  • Reading Results:

    • The MIC is the lowest concentration of the rifamycin derivative at which there is no visible growth of the bacterium.

Agar (B569324) Dilution for MIC Determination

This method is an alternative to broth microdilution and is particularly useful for certain types of bacteria.

Materials:

  • Rifamycin derivative stock solution

  • Molten Mueller-Hinton Agar (MHA)

  • Petri dishes

  • Bacterial inoculum standardized to 0.5 McFarland

Procedure:

  • Prepare Agar Plates:

    • Prepare a series of agar plates, each containing a specific concentration of the rifamycin derivative. This is done by adding the appropriate amount of the antibiotic stock solution to molten and cooled (45-50°C) MHA before pouring the plates.

    • Include a growth control plate with no antibiotic.

  • Inoculum Preparation:

    • Prepare the bacterial inoculum as described for the broth microdilution method (0.5 McFarland standard).

  • Inoculation:

    • Spot-inoculate the prepared agar plates with the bacterial suspension. A multipoint inoculator can be used to test multiple strains simultaneously.

  • Incubation:

    • Incubate the plates under appropriate conditions for the test organism.

  • Reading Results:

    • The MIC is the lowest concentration of the rifamycin derivative that inhibits the visible growth of the bacteria on the agar surface.

Visualizations

G Mechanism of Action of Rifamycin Derivatives cluster_bacterium Bacterial Cell DNA Bacterial DNA RNAP RNA Polymerase (RNAP) DNA->RNAP Transcription mRNA mRNA RNAP->mRNA Ribosome Ribosome mRNA->Ribosome Protein Protein Synthesis Ribosome->Protein Rifamycin 31-Homorifamycin W (Rifamycin Derivative) Rifamycin->RNAP Binds to ß-subunit

Caption: Mechanism of action of rifamycin derivatives.

G Broth Microdilution Workflow for MIC Determination cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis stock Prepare Rifamycin Stock Solution dilutions Create Serial Dilutions in 96-well Plate stock->dilutions inoculate Inoculate Wells with Bacterial Suspension dilutions->inoculate inoculum Prepare Standardized Bacterial Inoculum inoculum->inoculate incubate Incubate at 37°C for 18-24h inoculate->incubate read Read Plate for Visible Growth incubate->read determine_mic Determine MIC read->determine_mic

Caption: Workflow for MIC determination via broth microdilution.

References

Method

Application Notes & Protocols: 31-Homorifamycin W for Antibacterial Assays

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for evaluating the antibacterial efficacy of 31-Homorifamycin W, a rifamycin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for evaluating the antibacterial efficacy of 31-Homorifamycin W, a rifamycin (B1679328) derivative. The methodologies described are based on established standards for testing rifamycin-class antibiotics and are intended to guide researchers in determining key antibacterial parameters such as the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC).

Introduction

31-Homorifamycin W belongs to the rifamycin family of antibiotics, which are known for their potent activity against a broad spectrum of bacteria. The primary mechanism of action for rifamycins (B7979662) is the inhibition of bacterial DNA-dependent RNA polymerase, an essential enzyme for transcription, thereby halting protein synthesis and leading to cell death[1][2][3]. Accurate in vitro susceptibility testing is critical for characterizing the antibacterial profile of novel derivatives like 31-Homorifamycin W.

Data Presentation

The antibacterial activity of 31-Homorifamycin W can be quantified by determining its MIC and MBC values against various bacterial strains. The following table provides a template for summarizing such quantitative data. Researchers should populate this table with their experimental findings.

Table 1: Antibacterial Activity of 31-Homorifamycin W Against Various Bacterial Strains

Bacterial StrainATCC NumberMIC (µg/mL)MBC (µg/mL)
Staphylococcus aureuse.g., 25923Data to be determinedData to be determined
Enterococcus faecalise.g., 29212Data to be determinedData to be determined
Escherichia colie.g., 25922Data to be determinedData to be determined
Pseudomonas aeruginosae.g., 27853Data to be determinedData to be determined
Mycobacterium tuberculosise.g., H37RvData to be determinedData to be determined
Rifampin-Resistant Straine.g., MRSAData to be determinedData to be determined

Note: MIC and MBC values are highly dependent on the specific bacterial strain and the testing methodology used. The data presented should be interpreted with caution and in the context of the detailed protocols provided below.

Experimental Protocols

The following are detailed protocols for determining the in vitro efficacy of 31-Homorifamycin W. These methods are adapted from established guidelines for rifamycin derivatives[1][4][5].

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation[6][7][8]. The broth microdilution method is a standard and widely used technique for determining MIC values[1][5][9].

Materials:

  • 96-well microtiter plates

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Bacterial inoculum standardized to 0.5 McFarland turbidity

  • Stock solution of 31-Homorifamycin W in a suitable solvent (e.g., DMSO)

  • Sterile diluent (e.g., water, DMSO)

  • Incubator (35°C ± 2°C)

  • Spectrophotometer or plate reader

Procedure:

  • Preparation of Antimicrobial Dilutions:

    • Prepare a stock solution of 31-Homorifamycin W at a concentration at least twice the highest desired final concentration.

    • Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.

    • Add 100 µL of the 31-Homorifamycin W stock solution to the first column of wells.

    • Perform serial twofold dilutions by transferring 100 µL from the first column to the second, mixing thoroughly, and continuing this process across the plate to the tenth column. Discard 100 µL from the tenth column[1].

    • The eleventh column will serve as the growth control (no antibiotic), and the twelfth column will be the sterility control (no bacteria)[1].

  • Preparation of Bacterial Inoculum:

    • Select 3-5 well-isolated colonies of the test organism from a fresh (18-24 hour) agar (B569324) plate.

    • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL[10].

    • Within 15 minutes of preparation, dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate[1][10].

  • Inoculation:

    • Inoculate each well (from column 1 to 11) with 100 µL of the prepared bacterial inoculum. The final volume in each well will be 200 µL[1].

  • Incubation:

    • Seal the plate to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient air[1][10].

  • Reading Results:

    • The MIC is the lowest concentration of 31-Homorifamycin W that completely inhibits visible growth (turbidity) as observed by the naked eye or a plate reader[1][7].

The MBC is the lowest concentration of an antibacterial agent required to kill a particular bacterium[6][8]. It is determined after the MIC has been established[7][8].

Materials:

  • MIC plate from the completed assay

  • Mueller-Hinton Agar (MHA) plates

  • Sterile micropipette and tips

  • Incubator (37°C)

Procedure:

  • Subculturing from MIC Wells:

    • From the wells of the MIC plate that show no visible growth (the MIC well and at least two more concentrated wells), take a 10-100 µL aliquot[6][11].

    • Spread the aliquot evenly onto a fresh MHA plate.

  • Incubation:

    • Incubate the MHA plates at 37°C for 18-24 hours[11].

  • Reading Results:

    • Count the number of colonies on each plate.

    • The MBC is the lowest concentration of the antimicrobial agent that results in a 99.9% reduction in CFU/mL compared to the initial inoculum[6][7].

Visualizations

The following diagrams illustrate the experimental workflow for antibacterial susceptibility testing and the mechanism of action of rifamycin antibiotics.

MIC_Workflow cluster_prep Preparation cluster_assay Assay cluster_results Results prep_antibiotic Prepare Serial Dilutions of 31-Homorifamycin W inoculate Inoculate Microtiter Plate prep_antibiotic->inoculate prep_inoculum Prepare Standardized Bacterial Inoculum (0.5 McFarland) prep_inoculum->inoculate incubate Incubate Plate (35°C, 16-20h) inoculate->incubate read_mic Read MIC (Lowest concentration with no visible growth) incubate->read_mic MBC_Workflow cluster_mic From MIC Assay cluster_plating Plating cluster_mbc_results Results mic_wells Select Wells with No Growth (MIC and higher concentrations) plate Plate Aliquots onto Mueller-Hinton Agar mic_wells->plate incubate_plate Incubate Plates (37°C, 18-24h) plate->incubate_plate read_mbc Determine MBC (Lowest concentration with ≥99.9% killing) incubate_plate->read_mbc Rifamycin_Mechanism rifamycin 31-Homorifamycin W rpoB Bacterial DNA-dependent RNA Polymerase (β-subunit) rifamycin->rpoB Binds to transcription Transcription (DNA to mRNA) rpoB->transcription Inhibition of protein_synthesis Protein Synthesis transcription->protein_synthesis Leads to cell_death Bacterial Cell Death protein_synthesis->cell_death Inhibition leads to

References

Application

Application Notes and Protocols: Rifamycin W and its Analogues in Drug Discovery Research

A Note on "31-Homorifamycin W" : Extensive searches of scientific literature and chemical databases did not yield any information on a compound specifically named "31-Homorifamycin W". This suggests that the name may be...

Author: BenchChem Technical Support Team. Date: December 2025

A Note on "31-Homorifamycin W" : Extensive searches of scientific literature and chemical databases did not yield any information on a compound specifically named "31-Homorifamycin W". This suggests that the name may be an internal designation for a novel compound not yet in the public domain, a less common nomenclature, or a potential typographical error. This document will instead focus on the closely related and well-documented precursor, Rifamycin (B1679328) W , and its analogues, which are of significant interest in drug discovery.

Introduction to Rifamycin W

Rifamycin W is a key biosynthetic intermediate of the rifamycin family of antibiotics, which are macrocyclic polyketides produced by the bacterium Amycolatopsis mediterranei.[1] As a precursor to clinically significant antibiotics like rifampicin, rifapentine, and rifabutin, Rifamycin W serves as a valuable scaffold for the semi-synthesis and discovery of novel antibacterial agents.[1][2] The rifamycins (B7979662) exert their antibacterial effect by inhibiting the bacterial DNA-dependent RNA polymerase.[3] Research into Rifamycin W analogues is driven by the need to overcome growing antibiotic resistance to existing rifamycin-based therapies.[1]

Quantitative Data of Rifamycin W Analogues

The following table summarizes the biological activity of several Rifamycin W analogues, providing a comparative overview of their potential as antibacterial and antiproliferative agents.

CompoundTarget Organism/Cell LineActivity TypeValueReference
Rifamycin W Analogue 1 Staphylococcus aureusMIC5 µg/mL
Rifamycin W Analogue 2 Staphylococcus aureusMIC40 µg/mL
Rifamycin W Analogue 3 Staphylococcus aureusMIC0.5 µg/mL
Rifamycin W Analogue 1 HeLa cellsIC50~50 µM
Rifamycin W Analogue 1 Caco-2 cellsIC50~50 µM
Rifamycin W Analogue 3 HeLa cellsIC50~50 µM
Rifamycin W Analogue 3 Caco-2 cellsIC50~50 µM

MIC: Minimum Inhibitory Concentration; IC50: Half-maximal Inhibitory Concentration

Experimental Protocols

Detailed methodologies for key experiments involving Rifamycin W analogues are provided below.

1. General Synthesis of Rifamycin W Analogues

The generation of novel Rifamycin W analogues often involves genetic manipulation of the producing organism, Amycolatopsis mediterranei. A common strategy is the in-frame deletion of genes involved in the later stages of rifamycin biosynthesis, leading to the accumulation of modified intermediates.

  • Protocol for Gene Deletion in A. mediterranei S699:

    • Construct a gene replacement plasmid containing upstream and downstream flanking regions of the target gene (e.g., rif-orf5).

    • Introduce the plasmid into E. coli for propagation and then transfer it into A. mediterranei S699 via intergeneric conjugation.

    • Select for single-crossover mutants on appropriate antibiotic-containing media.

    • Induce the second crossover event by removing the selective pressure.

    • Screen for the desired double-crossover mutants (gene deletion mutants) using PCR and sequence analysis.

2. Fermentation and Isolation of Rifamycin W Analogues

  • Protocol:

    • Inoculate a seed culture of the A. mediterranei mutant strain in a suitable medium and incubate until sufficient growth is achieved.

    • Transfer the seed culture to a larger fermentation culture and continue incubation for several days.

    • Extract the fermentation broth with an organic solvent such as ethyl acetate.

    • Concentrate the organic extract under reduced pressure.

    • Purify the individual analogues from the crude extract using chromatographic techniques such as column chromatography over silica (B1680970) gel, Sephadex LH-20, and preparative HPLC.

3. Structure Elucidation

The chemical structures of novel Rifamycin W analogues are determined using a combination of spectroscopic methods.

  • Protocol:

    • Acquire High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) data to determine the molecular formula.

    • Perform one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC) to elucidate the detailed chemical structure and stereochemistry.

4. Antibacterial Activity Assay (Minimum Inhibitory Concentration - MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

  • Protocol:

    • Prepare a series of twofold dilutions of the test compound in a suitable broth medium in a 96-well microtiter plate.

    • Inoculate each well with a standardized suspension of the test bacterium (e.g., Staphylococcus aureus).

    • Incubate the plate at the optimal temperature for the bacterium for 18-24 hours.

    • Determine the MIC by visual inspection for the lowest concentration that inhibits bacterial growth.

5. Antiproliferative Activity Assay (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

  • Protocol (MTT Assay):

    • Seed cancer cells (e.g., HeLa, Caco-2) in a 96-well plate and allow them to adhere overnight.

    • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48-72 hours).

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow the formation of formazan (B1609692) crystals.

    • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

    • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

    • Calculate the IC50 value by plotting the percentage of cell viability against the compound concentration.

Visualizations

Biosynthesis and Derivatization of Rifamycin W

Caption: Biosynthetic pathway of Rifamycin W and its subsequent modification.

Experimental Workflow for Novel Rifamycin W Analogue Discovery

Experimental_Workflow cluster_strain Strain Engineering cluster_production Production & Isolation cluster_characterization Characterization cluster_testing Biological Testing Gene_Deletion Gene Deletion in A. mediterranei Fermentation Fermentation Gene_Deletion->Fermentation Extraction Extraction & Purification Fermentation->Extraction Structure_Elucidation Structure Elucidation (NMR, MS) Extraction->Structure_Elucidation Antibacterial_Assay Antibacterial Assays (MIC) Structure_Elucidation->Antibacterial_Assay Antiproliferative_Assay Antiproliferative Assays (IC50) Structure_Elucidation->Antiproliferative_Assay

Caption: Workflow for discovery and evaluation of new Rifamycin W analogues.

Mechanism of Action of Rifamycins

Mechanism_of_Action Rifamycin Rifamycin Derivative RNAP Bacterial DNA-dependent RNA Polymerase (RNAP) Rifamycin->RNAP Transcription RNA Transcription RNAP->Transcription Protein_Synthesis Protein Synthesis Transcription->Protein_Synthesis Bacterial_Growth Bacterial Growth Protein_Synthesis->Bacterial_Growth

Caption: Inhibition of bacterial RNA polymerase by rifamycins.

References

Application

Applications of Rifamycin W Analogues in Microbiology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Rifamycins (B7979662) are a class of potent antibiotics known for their activity against a broad spectrum of bacteria, most notably Mycobacteri...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifamycins (B7979662) are a class of potent antibiotics known for their activity against a broad spectrum of bacteria, most notably Mycobacterium tuberculosis. Rifamycin (B1679328) W is a key intermediate in the biosynthesis of clinically important rifamycin derivatives. Recent research has focused on the isolation and characterization of novel Rifamycin W analogues from genetically modified strains of Amycolatopsis mediterranei. These analogues exhibit significant antibacterial activity, offering potential new avenues for antibiotic development. This document provides detailed application notes and protocols based on published research for utilizing these Rifamycin W analogues in a microbiological research setting.

Application Notes

The primary application of the described Rifamycin W analogues in microbiology is the investigation of their antibacterial properties. These compounds have shown promising activity, particularly against Gram-positive bacteria such as Staphylococcus aureus. Their mechanism of action, like other rifamycins, is presumed to be the inhibition of bacterial DNA-dependent RNA polymerase.

Key Applications Include:
  • Screening for antibacterial activity: Assessing the inhibitory effects of Rifamycin W analogues against various bacterial strains.

  • Determination of Minimum Inhibitory Concentration (MIC): Quantifying the potency of the compounds.

  • Mechanism of action studies: Investigating the specific molecular targets and pathways affected by these analogues.

  • Structure-Activity Relationship (SAR) studies: Correlating chemical structure modifications with changes in antibacterial efficacy.

Quantitative Data Summary

The antibacterial activity of several Rifamycin W analogues, isolated from a mutant strain of Amycolatopsis mediterranei S699 Δrif-orf5, has been evaluated against Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) values for these compounds are summarized in the table below.

CompoundChemical FeatureTarget OrganismMinimum Inhibitory Concentration (MIC)Reference
Rifamycin W analogue 1 retro-Claisen cleavage, hemiacetalStaphylococcus aureus5 µg/mL[1][2][3]
Rifamycin W analogue 2 retro-Claisen cleavage, hemiacetalStaphylococcus aureus40 µg/mL[1][2][3]
Rifamycin W analogue 3 retro-Claisen cleavage, hemiacetalStaphylococcus aureus0.5 µg/mL[1][2][3]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method

This protocol outlines the steps to determine the MIC of Rifamycin W analogues against a target bacterial strain, such as Staphylococcus aureus.

Materials:

  • Rifamycin W analogues (dissolved in a suitable solvent, e.g., DMSO)

  • Target bacterial strain (e.g., Staphylococcus aureus)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer

  • Incubator

Procedure:

  • Prepare Bacterial Inoculum:

    • Culture the target bacteria in CAMHB overnight at 37°C.

    • Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells of the microtiter plate.

  • Prepare Serial Dilutions of Compounds:

    • Perform a two-fold serial dilution of the Rifamycin W analogues in CAMHB in the 96-well plate. The concentration range should be sufficient to determine the MIC (e.g., from 128 µg/mL to 0.125 µg/mL).

  • Inoculation:

    • Add the prepared bacterial inoculum to each well containing the compound dilutions.

    • Include a positive control (bacteria with no compound) and a negative control (broth with no bacteria).

  • Incubation:

    • Incubate the microtiter plate at 37°C for 18-24 hours.

  • Determine MIC:

    • The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a spectrophotometer.

MIC_Determination_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Prepare Bacterial Inoculum (5x10^5 CFU/mL) C Inoculate Microtiter Plate A->C B Prepare Serial Dilutions of Rifamycin W Analogues B->C D Incubate at 37°C for 18-24 hours C->D E Visually Inspect for Growth or Measure OD600 D->E F Determine MIC E->F

Workflow for MIC determination.

Signaling Pathway

While the specific signaling pathways affected by these novel Rifamycin W analogues are still under investigation, the general mechanism of action for rifamycins involves the inhibition of bacterial RNA polymerase, a key enzyme in transcription. This inhibition ultimately disrupts protein synthesis and leads to bacterial cell death.

Rifamycin_Mechanism_of_Action cluster_cellular_process Bacterial Cell RW Rifamycin W Analogue RNAP Bacterial DNA-dependent RNA Polymerase RW->RNAP Binds to and inhibits Transcription Transcription (DNA to mRNA) RW->Transcription Blocks RNAP->Transcription Catalyzes Translation Translation (mRNA to Protein) Transcription->Translation Protein Essential Proteins Translation->Protein Growth Bacterial Growth and Proliferation Protein->Growth

Proposed mechanism of action for Rifamycin W analogues.

Conclusion

The discovery of novel Rifamycin W analogues with potent antibacterial activity presents exciting opportunities for the development of new antibiotics. The protocols and data presented here provide a framework for researchers to further investigate these compounds and explore their therapeutic potential. Further studies are warranted to elucidate their precise mechanisms of action, evaluate their efficacy against a wider range of pathogens, and assess their pharmacological properties for potential clinical applications.

References

Method

Application Notes and Protocols: Preparation and Storage of Rifamycin-Class Antibiotic Solutions

Disclaimer: Specific data for "31-Homorifamycin W" is not publicly available. The following protocols and data are based on closely related compounds from the rifamycin (B1679328) family, such as Rifampicin and Rifamycin...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Specific data for "31-Homorifamycin W" is not publicly available. The following protocols and data are based on closely related compounds from the rifamycin (B1679328) family, such as Rifampicin and Rifamycin S. Researchers should use this information as a guideline and perform small-scale pilot experiments to determine the optimal conditions for "31-Homorifamycin W".

Introduction

Rifamycins are a class of antibiotics that inhibit bacterial DNA-dependent RNA polymerase.[1] Proper preparation and storage of solutions are critical to ensure their stability and efficacy in research and drug development settings. This document provides a generalized protocol for the preparation and storage of solutions for rifamycin-class compounds.

Quantitative Data Summary

The following tables summarize solubility and storage information for common rifamycins. This data can be used as a starting point for determining the appropriate handling of "31-Homorifamycin W".

Table 1: Solubility of Related Rifamycins

CompoundSolventSolubilityNotes
RifampicinDMSO87.5 mg/mL (106.33 mM)Sonication is recommended.[2]
Ethanol< 1 mg/mLInsoluble or slightly soluble.[2]
Rifamycin SDMSO100 mg/mL (143.72 mM)Use fresh DMSO as moisture can reduce solubility.[3]

Table 2: Storage Conditions for Rifamycin Stock Solutions

CompoundFormStorage TemperatureDuration
RifampicinPowder-20°C3 years[2]
In Solvent-80°C1 year
Rifamycin SPowder-20°C3 years
In Solvent-80°C1 year
In Solvent-20°C1 month

Experimental Protocols

Materials and Equipment
  • Rifamycin-class compound (e.g., 31-Homorifamycin W)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

  • Vortex mixer

  • Sonicator (optional)

  • Calibrated pipettes

  • Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of a Stock Solution
  • Preparation: Work in a clean, designated area. Allow the powdered rifamycin compound and the DMSO to equilibrate to room temperature before opening to prevent condensation.

  • Weighing: Accurately weigh the desired amount of the rifamycin compound in a sterile microcentrifuge tube.

  • Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10-100 mg/mL, based on the solubility of related compounds).

  • Dissolution: Close the tube tightly and vortex thoroughly. If the compound does not fully dissolve, sonication for a short period may aid in dissolution. Visually inspect the solution to ensure it is clear and free of particulates.

  • Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

  • Labeling: Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

Storage and Handling

  • Long-term Storage: For long-term storage (up to 1 year), store the aliquoted stock solutions at -80°C.

  • Short-term Storage: For short-term storage (up to 1 month), aliquots can be stored at -20°C.

  • Light Sensitivity: Rifamycins can be light-sensitive. Store solutions in amber or light-blocking containers and minimize exposure to light during handling.

  • Thawing: When ready to use, thaw an aliquot at room temperature. Avoid repeated freeze-thaw cycles.

Visualizations

The following diagrams illustrate the workflow for preparing and storing rifamycin solutions.

G Workflow for Rifamycin Solution Preparation cluster_prep Preparation cluster_storage Storage weigh Weigh Rifamycin Compound add_solvent Add Anhydrous DMSO weigh->add_solvent dissolve Vortex / Sonicate to Dissolve add_solvent->dissolve aliquot Aliquot into Single-Use Tubes dissolve->aliquot store_long Store at -80°C (Long-term) aliquot->store_long Up to 1 year store_short Store at -20°C (Short-term) aliquot->store_short Up to 1 month G Logical Flow for Handling Rifamycin Solutions start Start: Powdered Compound prep_stock Prepare High-Concentration Stock Solution in DMSO start->prep_stock check_solubility Fully Dissolved? prep_stock->check_solubility sonicate Apply Sonication check_solubility->sonicate No aliquot Aliquot for Storage check_solubility->aliquot Yes sonicate->check_solubility storage Select Storage Temperature aliquot->storage long_term -80°C storage->long_term Long-term short_term -20°C storage->short_term Short-term use Thaw and Use in Experiment long_term->use short_term->use

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 31-Homorifamycin W Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 31-Homorifamycin W and related rifamycin (B...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 31-Homorifamycin W and related rifamycin (B1679328) derivatives. Given that "31-Homorifamycin W" is not a widely documented compound, this guidance is based on the well-established knowledge of the rifamycin class of antibiotics.

Frequently Asked Questions (FAQs)

Q1: What is 31-Homorifamycin W and how does it relate to other rifamycins?

While specific data for "31-Homorifamycin W" is scarce in published literature, it is presumed to be a derivative of rifamycin W, a key intermediate in the biosynthesis of rifamycin antibiotics.[1][2] Rifamycins are a class of antibiotics that inhibit bacterial DNA-dependent RNA polymerase.[3][4] Derivatives are often synthesized to improve efficacy, overcome resistance, or alter pharmacokinetic properties.[5][6]

Q2: What is the primary mechanism of action for rifamycins?

Rifamycins bind to the β-subunit of bacterial DNA-dependent RNA polymerase (RNAP), physically blocking the elongation of nascent RNA chains, which ultimately inhibits protein synthesis.[4]

Q3: What are the most common mechanisms of resistance to rifamycins?

The most common form of resistance is due to mutations in the rpoB gene, which codes for the β-subunit of RNAP, preventing the drug from binding effectively. Another significant mechanism is enzymatic inactivation of the antibiotic by ADP-ribosyltransferases (Arr).[4][7]

Troubleshooting Guides

Problem 1: Inconsistent or No Antibacterial Activity in In Vitro Assays

Possible Causes:

  • Compound Instability: Rifamycin derivatives can be sensitive to light, pH, and temperature. The compound may have degraded during storage or in the experimental medium.

  • Low Solubility: The compound may not be fully dissolved in the assay medium, leading to a lower effective concentration.

  • Bacterial Resistance: The bacterial strain being tested may have intrinsic or acquired resistance to rifamycins.

  • Incorrect Assay Conditions: The chosen medium, pH, or incubation time may not be optimal for the activity of 31-Homorifamycin W.

Troubleshooting Steps:

  • Verify Compound Integrity:

    • Protect the compound from light and store it at the recommended temperature.

    • Prepare fresh stock solutions for each experiment.

    • Consider using techniques like HPLC to check the purity and integrity of the compound before use.

  • Address Solubility Issues:

    • Use a suitable solvent for the initial stock solution (e.g., DMSO).

    • Ensure the final concentration of the solvent in the assay medium is non-toxic to the bacteria (typically <1%).

    • Visually inspect for any precipitation after adding the compound to the medium.

  • Assess for Bacterial Resistance:

    • Sequence the rpoB gene of your target strain to check for known resistance mutations.

    • Test the compound against a known rifamycin-susceptible strain as a positive control.

    • If available, use a strain lacking the Arr enzyme to determine if enzymatic inactivation is a factor.

  • Optimize Assay Conditions:

    • Consult literature for standard protocols for testing rifamycin derivatives against your bacterial species of interest.

    • Test a range of pH values and incubation times to find the optimal conditions.

Problem 2: High Variability in Experimental Results

Possible Causes:

  • Inconsistent Compound Concentration: Pipetting errors or incomplete dissolution can lead to variability.

  • Cell Density Variation: Inconsistent bacterial inoculum size will affect the outcome of susceptibility testing.

  • Edge Effects in Multi-well Plates: Evaporation from wells on the edge of a microplate can concentrate the compound and affect bacterial growth.

Troubleshooting Steps:

  • Ensure Accurate Dosing:

    • Calibrate pipettes regularly.

    • Vortex stock solutions before making dilutions.

    • Serially dilute the compound carefully.

  • Standardize Inoculum:

    • Use a spectrophotometer to measure and standardize the optical density (OD) of the bacterial culture before inoculation.

    • Ensure the bacterial culture is in the logarithmic growth phase.

  • Mitigate Plate Effects:

    • Avoid using the outer wells of the microplate for experimental samples.

    • Fill the outer wells with sterile medium or water to reduce evaporation from the inner wells.

    • Ensure proper sealing of the plates during incubation.

Problem 3: Suspected Inactivation of the Compound

Possible Cause:

  • Enzymatic Modification: The bacteria may be producing an enzyme, such as an ADP-ribosyltransferase (Arr), that inactivates the rifamycin derivative.[7]

Troubleshooting Steps:

  • Test in a Resistant Strain: Compare the activity of your compound in a wild-type strain versus a strain known to express an Arr enzyme. A significant loss of activity in the Arr-expressing strain is indicative of inactivation.

  • LC-MS Analysis: Incubate your compound with the bacterial culture (or cell lysate) and analyze the supernatant over time using liquid chromatography-mass spectrometry (LC-MS) to detect any modification to the compound's mass.

  • Use an Arr Inhibitor: If a known inhibitor of Arr is available, co-incubation with your compound could restore its activity in a resistant strain.

Experimental Protocols

Minimal Inhibitory Concentration (MIC) Assay - Broth Microdilution Method

  • Preparation of Bacterial Inoculum:

    • From a fresh agar (B569324) plate, pick a few colonies of the test bacterium and inoculate into a suitable broth medium (e.g., Mueller-Hinton Broth).

    • Incubate at the optimal temperature with shaking until the culture reaches the logarithmic growth phase.

    • Adjust the bacterial suspension to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

    • Dilute the adjusted suspension to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the wells of the microtiter plate.

  • Preparation of 31-Homorifamycin W Dilutions:

    • Prepare a stock solution of 31-Homorifamycin W in a suitable solvent (e.g., DMSO).

    • Perform a two-fold serial dilution of the compound in the broth medium in a 96-well microtiter plate. The final volume in each well should be 100 µL.

  • Inoculation and Incubation:

    • Add 100 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 200 µL.

    • Include a positive control (bacteria with no compound) and a negative control (broth with no bacteria).

    • Seal the plate and incubate at the appropriate temperature for 18-24 hours.

  • Determination of MIC:

    • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism. This can be assessed visually or by measuring the optical density at 600 nm (OD600) with a plate reader.

Data Presentation

Table 1: Hypothetical MIC Values for 31-Homorifamycin W and Control Rifamycins

CompoundMIC (µg/mL) vs. M. tuberculosis H37Rv (WT)MIC (µg/mL) vs. M. tuberculosis (rpoB mutant)MIC (µg/mL) vs. S. aureus (WT)
31-Homorifamycin W0.05> 640.01
Rifampicin (B610482)0.1> 640.02
Rifabutin0.025160.005

Note: These are example values and should be determined experimentally.

Visualizations

Mechanism of Action and Resistance of Rifamycins

Rifamycin_Action_Resistance cluster_bacterium Bacterial Cell cluster_resistance Resistance Mechanisms Rifamycin Rifamycin (e.g., 31-Homorifamycin W) RNAP RNA Polymerase (RNAP) Rifamycin->RNAP Binds to β-subunit Arr ADP-ribosyltransferase (Arr) Rifamycin->Arr Substrate mRNA mRNA RNAP->mRNA Transcription Protein Protein Synthesis (Blocked) RNAP->Protein Inhibition rpoB_gene rpoB gene rpoB_gene->RNAP Encodes mRNA->Protein Inactive_Rifamycin Inactive Rifamycin Arr->Inactive_Rifamycin Inactivates rpoB_mutation rpoB Mutation rpoB_mutation->RNAP Alters binding site

Caption: Mechanism of action and resistance pathways for rifamycin antibiotics.

Troubleshooting Workflow for Inconsistent In Vitro Activity

Troubleshooting_Workflow Start Inconsistent/No Activity Observed Check_Compound Verify Compound Integrity & Solubility Start->Check_Compound Check_Strain Assess Bacterial Strain Check_Compound->Check_Strain Compound OK Solubility_Issue Address Solubility (e.g., different solvent, sonication) Check_Compound->Solubility_Issue Precipitation Observed Degradation_Issue Use Fresh Compound Stock Check_Compound->Degradation_Issue Degradation Suspected Check_Assay Review Assay Conditions Check_Strain->Check_Assay Strain is Susceptible Resistance_Suspected Test Against Susceptible Strain Sequence rpoB gene Check_Strain->Resistance_Suspected Known Resistant Species Inactivation_Suspected Perform Inactivation Assay (e.g., LC-MS) Check_Strain->Inactivation_Suspected Activity Loss Over Time Optimize_Assay Optimize pH, Medium, Incubation Time Check_Assay->Optimize_Assay Suboptimal Conditions End Problem Resolved Check_Assay->End Conditions Optimal Solubility_Issue->Check_Strain Degradation_Issue->Check_Strain Resistance_Suspected->End Inactivation_Suspected->End Optimize_Assay->End

Caption: A logical workflow for troubleshooting inconsistent in vitro activity.

References

Optimization

Technical Support Center: Improving 31-Homorifamycin W Solubility

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor aqueous...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor aqueous solubility of 31-Homorifamycin W.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the low aqueous solubility of 31-Homorifamycin W?

A1: The low aqueous solubility of 31-Homorifamycin W, a derivative of the rifamycin (B1679328) class, is primarily due to its molecular structure. Like many rifamycins, it is a lipophilic molecule with a large, complex structure, which makes it difficult for water molecules to effectively solvate it.[1][2] The presence of multiple hydrophobic groups contributes to its poor solubility in aqueous media.

Q2: What are the initial steps I should take to assess the solubility of my 31-Homorifamycin W sample?

A2: A fundamental first step is to determine the equilibrium solubility of your compound. The shake-flask method is a reliable and widely used technique for this purpose.[3] This involves adding an excess amount of 31-Homorifamycin W to your aqueous medium of choice, agitating it for a set period (typically 24-48 hours) to ensure equilibrium is reached, and then measuring the concentration of the dissolved compound in the filtered solution.[4][5] It is also beneficial to assess the pH-solubility profile, as many rifamycin derivatives exhibit pH-dependent solubility.[4][6]

Q3: Can modifying the pH of the solution improve the solubility of 31-Homorifamycin W?

A3: Yes, for many ionizable compounds, pH adjustment can significantly impact solubility.[6] Rifamycin derivatives can have both acidic and basic functional groups, and their solubility can vary with pH.[4] For instance, the solubility of rifampicin (B610482) is higher at both acidic and alkaline pH compared to neutral pH.[4] Performing a pH-solubility profile will help you identify the optimal pH range for dissolving 31-Homorifamycin W.

Q4: What are the most common formulation strategies to enhance the solubility of poorly soluble drugs like 31-Homorifamycin W?

A4: Several effective strategies can be employed to improve the solubility of poorly soluble drugs.[1][2][7] These include:

  • Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix.[1][7][8][9][10]

  • Cyclodextrin (B1172386) Complexation: Encapsulating the drug molecule within a cyclodextrin cavity.[1][4]

  • Particle Size Reduction: Increasing the surface area of the drug through techniques like micronization or nanosuspension.[2][10][11][12]

  • Use of Co-solvents and Surfactants: Adding solvents or surfactants to the formulation to increase the drug's solubility.[1][7][10]

Troubleshooting Guide

Issue: Inconsistent solubility results between experiments.
Potential Cause Troubleshooting Step
Equilibrium not reached Ensure the shake-flask method is run for a sufficient duration (24-48 hours) to achieve equilibrium.[4][5]
Temperature fluctuations Maintain a constant and controlled temperature during the experiment, as solubility is temperature-dependent.[5][13]
Inaccurate quantification Verify the calibration and accuracy of the analytical method used for concentration measurement (e.g., HPLC-UV).
Polymorphism The crystalline form of the drug can affect its solubility.[1] Consider characterizing the solid-state properties of your 31-Homorifamycin W sample.
Issue: Difficulty preparing a stable supersaturated solution.
Potential Cause Troubleshooting Step
Rapid precipitation Investigate the use of precipitation inhibitors in your formulation.
Metastable form conversion The amorphous or metastable form may be converting to a more stable, less soluble crystalline form.[2] Characterize the solid form post-precipitation.

Data on Solubility Enhancement of Rifamycin Derivatives

The following tables provide a summary of reported solubility and dissolution enhancements for various rifamycin derivatives using different techniques. This data can serve as a reference for expected improvements for 31-Homorifamycin W.

Table 1: Solubility Enhancement of Rifampicin using Solid Dispersions [9][14]

Carrier Drug-to-Carrier Ratio Fold Increase in Solubility
PEG 60001:10~15
Poloxomer 4071:1~1.8

Table 2: Dissolution Enhancement of Rifabutin via Microcrystals [12]

Formulation Drug Release after 10 min
Unprocessed Drug23%
Microcrystals> 50%

Experimental Protocols

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol is a standard method for determining the thermodynamic solubility of a compound.[3][6]

  • Preparation: Add an excess amount of 31-Homorifamycin W to a series of vials containing the desired aqueous buffer (e.g., phosphate-buffered saline at various pH values).

  • Equilibration: Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to reach equilibrium.

  • Separation: After equilibration, allow the suspensions to settle. Separate the undissolved solid from the solution by centrifugation or filtration using a 0.22 µm filter.

  • Quantification: Dilute the supernatant with a suitable solvent and determine the concentration of dissolved 31-Homorifamycin W using a validated analytical method, such as HPLC-UV.

Protocol 2: Preparation of a 31-Homorifamycin W Solid Dispersion (Solvent Evaporation Method)

This method is commonly used to prepare solid dispersions, which can enhance the dissolution rate of poorly soluble drugs.[8]

  • Dissolution: Dissolve both 31-Homorifamycin W and a hydrophilic carrier (e.g., PVP K30 or PEG 6000) in a common volatile organic solvent (e.g., methanol (B129727) or ethanol).

  • Evaporation: Remove the solvent using a rotary evaporator under vacuum at a controlled temperature to form a solid mass.

  • Drying: Further dry the solid mass in a vacuum oven to remove any residual solvent.

  • Milling and Sieving: Pulverize the dried mass into a fine powder and pass it through a sieve to obtain a uniform particle size.

  • Characterization: Characterize the prepared solid dispersion for drug content, dissolution behavior, and solid-state properties (e.g., using DSC or XRD to confirm the amorphous state).

Protocol 3: Preparation of a 31-Homorifamycin W-Cyclodextrin Inclusion Complex

This protocol describes the formation of an inclusion complex with cyclodextrins to improve aqueous solubility.[4]

  • Dissolution: Dissolve a molar equivalent (or a molar excess) of a cyclodextrin (e.g., β-cyclodextrin or HP-β-cyclodextrin) in an aqueous solution.

  • Addition of Drug: Prepare a concentrated solution of 31-Homorifamycin W in a small amount of a suitable organic solvent (e.g., ethanol) and add it dropwise to the cyclodextrin solution while stirring.

  • Equilibration: Continue stirring the mixture at a constant temperature for 24-48 hours.

  • Lyophilization/Evaporation: Remove the solvent by freeze-drying (lyophilization) or rotary evaporation to obtain a solid powder of the inclusion complex.

  • Characterization: Analyze the resulting solid for complex formation and determine the enhancement in solubility and dissolution rate.

Visualizations

experimental_workflow_solubility_determination cluster_prep Preparation cluster_equil Equilibration cluster_sep Separation cluster_quant Quantification prep Add excess 31-Homorifamycin W to aqueous buffer equil Shake at constant temp (24-48 hours) prep->equil Achieve equilibrium sep Centrifuge or filter to remove undissolved solid equil->sep Isolate saturated solution quant Analyze supernatant (e.g., HPLC-UV) sep->quant Measure concentration

Caption: Workflow for Equilibrium Solubility Determination.

logical_relationship_solubility_enhancement cluster_problem Problem cluster_strategies Solubility Enhancement Strategies cluster_outcome Desired Outcome problem Poor Aqueous Solubility of 31-Homorifamycin W solid_disp Solid Dispersions problem->solid_disp cyclo Cyclodextrin Complexation problem->cyclo particle_size Particle Size Reduction problem->particle_size cosolvents Co-solvents & Surfactants problem->cosolvents outcome Improved Bioavailability solid_disp->outcome cyclo->outcome particle_size->outcome cosolvents->outcome

Caption: Strategies for Improving 31-Homorifamycin W Solubility.

References

Troubleshooting

31-Homorifamycin W stability issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 31-Homorifamycin W. The information provide...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 31-Homorifamycin W. The information provided is based on stability data for closely related rifamycin (B1679328) compounds, primarily rifampicin (B610482), as specific stability data for 31-Homorifamycin W is not extensively available in public literature.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 31-Homorifamycin W, focusing on unexpected results that may be related to compound stability.

Observed Issue Potential Cause Recommended Action
Loss of Potency/Activity Degradation of 31-Homorifamycin W due to improper storage or handling.1. Review storage conditions. Store stock solutions at -20°C or below, protected from light. 2. Prepare fresh working solutions for each experiment. 3. Verify the pH of your experimental buffer; rifamycins (B7979662) are most stable between pH 4.0 and 6.0.[1]
Precipitate Formation in Solution The primary degradation product, 3-formylrifamycin SV, is poorly soluble.[2]1. Check the pH of the solution; acidic conditions promote hydrolysis to this less soluble form. 2. Consider using a formulation strategy such as encapsulation or the addition of solubilizing agents if compatible with your experiment.
Color Change of Solution (e.g., to a more purplish hue) Oxidation of the rifamycin compound to its quinone form, which is often observed in neutral to alkaline solutions.[3]1. Prepare solutions in a slightly acidic buffer (pH 4.0-6.0). 2. Consider adding an antioxidant such as ascorbic acid (e.g., 0.02% w/v) to your solution to prevent oxidation.[4] 3. Protect solutions from excessive exposure to air.
Inconsistent Results Between Experiments Variability in the stability of 31-Homorifamycin W due to minor differences in experimental conditions.1. Standardize all experimental parameters, including buffer composition, pH, temperature, and light exposure. 2. Perform a stability check of your compound under your specific experimental conditions using HPLC.

Frequently Asked Questions (FAQs)

1. What are the main degradation pathways for 31-Homorifamycin W?

Based on studies of related rifamycins, the two primary degradation pathways are:

  • Hydrolysis: In acidic environments (pH < 4), rifamycins can hydrolyze to 3-formylrifamycin SV, which is less active and has poor solubility.[2]

  • Oxidation: In neutral to alkaline solutions (pH > 7), rifamycins are susceptible to oxidation, forming rifamycin quinone, which is inactive.

31-Homorifamycin_W 31-Homorifamycin_W 3-Formyl_Derivative 3-Formyl_Derivative 31-Homorifamycin_W->3-Formyl_Derivative  Hydrolysis (Acidic pH) Rifamycin_Quinone Rifamycin_Quinone 31-Homorifamycin_W->Rifamycin_Quinone  Oxidation (Neutral/Alkaline pH)

Degradation pathways of rifamycin compounds.

2. What are the optimal storage conditions for 31-Homorifamycin W solutions?

For maximum stability, stock solutions of rifamycin derivatives should be stored at low temperatures, protected from light. A study on rifampicin showed that stock solutions are stable for at least 3 months when stored at 4°C or -20°C. For working solutions, it is recommended to prepare them fresh for each experiment.

3. How does pH affect the stability of 31-Homorifamycin W?

The stability of rifamycins is highly pH-dependent. They are generally most stable in a slightly acidic to neutral pH range. For instance, rifampicin has been found to be most stable at a pH of around 4.0. It is unstable in highly acidic solutions and undergoes oxidation in alkaline solutions.

4. Can I do anything to improve the stability of 31-Homorifamycin W in my experiments?

Yes, several strategies can be employed:

  • pH Control: Maintain the pH of your solutions between 4.0 and 6.0.

  • Use of Antioxidants: The addition of antioxidants like ascorbic acid or sodium sulfite (B76179) can significantly improve stability by preventing oxidation.

  • Temperature Control: Keep solutions cooled when not in immediate use.

  • Light Protection: Store solutions in amber vials or protect them from light.

  • Buffer Selection: Some buffers can adversely affect stability. For example, acetate (B1210297) buffers have been shown to have a more significant negative impact on rifampicin stability compared to formate (B1220265) buffers.

Quantitative Stability Data

The following tables summarize the degradation of rifampicin under various conditions. This data can be used as a guideline for handling 31-Homorifamycin W.

Table 1: Effect of pH on Rifampicin Degradation in the Presence of Isoniazid at 37°C

pHDegradation after 50 min (%)
1.0~15%
2.0~34%
3.0~25%

Data adapted from a study on the decomposition of rifampicin in the presence of isoniazid.

Table 2: Effect of Temperature on Rifampicin Degradation in L-J Medium

Storage Temperature (°C)Degradation after 1 week (%)Degradation after 4 months (%)
37~50%Not Detected
4Not specified~50%

Data from a study on rifampin stability in culture media.

Table 3: Effect of Inspissation Temperature and Time on Rifampin Concentration in L-J Medium

Temperature (°C)Time (min)Degradation (%)
755021.43%
805023.63%
855028.95%
905035.38%
859035.03%
8512044.95%

Data from a study on rifampin stability during the preparation of culture media.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Rifamycin Analysis

This protocol outlines a general method for assessing the stability of a rifamycin compound and separating it from its primary degradation products.

cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep_stock Prepare Stock Solution (e.g., 1 mg/mL in Methanol) stress_cond Expose to Stress Conditions (e.g., Acid, Base, Oxidizing Agent) prep_stock->stress_cond prep_sample Neutralize and Dilute Sample with Mobile Phase stress_cond->prep_sample hplc_system HPLC System with C18 Column prep_sample->hplc_system Inject mobile_phase Mobile Phase: e.g., Methanol-Acetonitrile-Phosphate Buffer-Citric Acid detection UV Detection at 254 nm analyze_chromatograms Analyze Chromatograms for Parent and Degradant Peaks hplc_system->analyze_chromatograms quantify Quantify Remaining Parent Compound analyze_chromatograms->quantify

Workflow for HPLC-based stability testing.

Methodology:

  • Stock Solution Preparation: Prepare a stock solution of the rifamycin compound in a suitable solvent like methanol (B129727) or DMSO at a known concentration (e.g., 1 mg/mL).

  • Forced Degradation (Optional): To identify potential degradation products, subject the stock solution to stress conditions:

    • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl and incubate.

    • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH and incubate.

    • Oxidation: Mix the stock solution with an equal volume of an oxidizing agent (e.g., 3% H₂O₂) and incubate.

  • Sample Preparation for Analysis: At specified time points, withdraw an aliquot of the sample. If acidic or basic solutions were used for forced degradation, neutralize them. Dilute the sample to a suitable concentration for HPLC analysis using the mobile phase.

  • HPLC Analysis:

    • Column: C18 reverse-phase column.

    • Mobile Phase: A mixture of methanol, acetonitrile (B52724), and a buffer such as monopotassium phosphate (B84403) with citric acid is commonly used. A gradient elution may be necessary to separate all compounds.

    • Flow Rate: Typically 1-2 mL/min.

    • Detection: UV-Vis detector at a wavelength where the parent compound and its degradation products have significant absorbance (e.g., 254 nm).

  • Data Evaluation: Calculate the percentage of the parent compound remaining at each time point relative to the initial concentration. Identify and quantify degradation products by comparing them to known standards if available.

Protocol 2: LC-MS/MS Analysis of Rifamycins and their Metabolites

This protocol is suitable for the sensitive detection and quantification of rifamycins and their degradation products/metabolites in biological matrices.

Methodology:

  • Sample Preparation (Protein Precipitation):

    • To 50 µL of plasma sample, add an internal standard.

    • Add a protein precipitation solvent (e.g., acetonitrile with 0.1% trifluoroacetic acid).

    • Vortex and incubate at a low temperature (e.g., 5°C) for at least one hour.

    • Centrifuge to pellet the precipitated proteins.

    • Transfer the supernatant to a clean tube and dilute with water before injection.

  • LC-MS/MS Analysis:

    • LC System: A high-pressure liquid chromatography system.

    • Column: C18 analytical column.

    • Mobile Phase: A common mobile phase consists of formic acid in water and acetonitrile, run in a gradient.

    • Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive ion mode with electrospray ionization.

    • Detection: Use multiple reaction monitoring (MRM) for specific and sensitive quantification of the parent drug and its degradation products.

cluster_extraction Sample Extraction cluster_lcms LC-MS/MS Analysis cluster_quant Quantification add_is Add Internal Standard to Plasma precipitate Protein Precipitation with Acetonitrile/TFA add_is->precipitate centrifuge Centrifuge and Collect Supernatant precipitate->centrifuge dilute Dilute Supernatant centrifuge->dilute lc_separation LC Separation on C18 Column dilute->lc_separation Inject ms_detection MS/MS Detection (MRM Mode) lc_separation->ms_detection quantify_analytes Quantify Analytes based on Standard Curves ms_detection->quantify_analytes

Workflow for LC-MS/MS analysis of rifamycins.

References

Optimization

Technical Support Center: Troubleshooting Assays for Rifamycin-Class Compounds

Disclaimer: Information on "31-Homorifamycin W" is not publicly available. This guide is based on troubleshooting principles for the broader class of rifamycin (B1679328) antibiotics.

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information on "31-Homorifamycin W" is not publicly available. This guide is based on troubleshooting principles for the broader class of rifamycin (B1679328) antibiotics. Researchers should validate these recommendations for their specific compound.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during in vitro assays of rifamycin-class antibiotics.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for rifamycin-class antibiotics?

Rifamycins, such as Rifampicin, function as bacteriostatic agents by inhibiting bacterial DNA-dependent RNA polymerase.[1] This inhibition prevents the transcription of DNA into mRNA, thereby halting protein synthesis and leading to bacterial cell death.[1] The primary target is the β-subunit of the bacterial RNA polymerase.[1]

Q2: What are the recommended solvents and storage conditions for rifamycin stock solutions?

Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for rifamycin-class compounds due to its ability to dissolve both polar and nonpolar compounds.[2] For instance, Rifampicin is highly soluble in DMSO. Stock solutions in DMSO are generally stable, but it is crucial to minimize degradation. For optimal performance, it is best to use freshly prepared stock solutions. If storage is necessary, prepare single-use aliquots to avoid repeated freeze-thaw cycles and store them protected from light at -20°C or lower.[3]

Q3: Which quality control (QC) strains are recommended for rifamycin susceptibility testing?

Standard QC strains from culture collections like the American Type Culture Collection (ATCC) should be used to ensure the accuracy and reproducibility of susceptibility testing. Commonly used strains for antimicrobial susceptibility testing include Staphylococcus aureus ATCC 25923 and Escherichia coli ATCC 25922. Since official MIC and zone diameter ranges for specific novel rifamycin derivatives are not defined by CLSI or EUCAST, laboratories should establish their own internal QC ranges, potentially using the ranges for Rifampin as a starting point for validation.

Troubleshooting Guides

Issue 1: High Variability in Minimum Inhibitory Concentration (MIC) Results

High variability in MIC assays is a common challenge. The following sections break down potential causes and solutions.

Inoculum Density

  • Problem: Inconsistent bacterial inoculum density is a primary source of MIC variability. A higher-than-intended bacterial concentration can lead to falsely elevated MICs, while a lower concentration can result in artificially low values.

  • Solution:

    • Always standardize the inoculum to a 0.5 McFarland standard using a spectrophotometer or a densitometer.

    • Ensure the bacterial culture is in the logarithmic growth phase.

    • Vortex the bacterial suspension thoroughly before dilution and inoculation.

Media Composition

  • Problem: The composition of the culture medium can significantly impact the activity of rifamycin compounds. Variations in pH and cation concentration (especially Mg²⁺ and Ca²⁺) can affect the drug's potency.

  • Solution:

    • Use a consistent, high-quality batch of cation-adjusted Mueller-Hinton Broth (CAMHB).

    • Prepare media according to the manufacturer's instructions and verify the final pH is within the recommended range (typically 7.2-7.4 for MHB).

Compound Stability and Handling

  • Problem: Rifamycin-class compounds can be sensitive to light and temperature. Improper storage or handling of stock solutions can lead to degradation.

  • Solution:

    • Store stock solutions in small, single-use aliquots at -20°C or lower, protected from light.

    • Prepare fresh working solutions for each experiment.

    • Avoid repeated freeze-thaw cycles.

Incubation Conditions

  • Problem: Variations in incubation time, temperature, and atmospheric conditions can affect bacterial growth rates and, consequently, MIC values.

  • Solution:

    • Ensure your incubator is properly calibrated and provides a stable and uniform temperature (typically 35°C ± 2°C).

    • Adhere strictly to the recommended incubation time for the specific bacterial strain (e.g., 16-20 hours for most rapidly growing bacteria).

Issue 2: Inconsistent Zone Diameters in Disk Diffusion Assays

Inconsistencies in disk diffusion assays can arise from several factors.

Agar (B569324) Depth and Preparation

  • Problem: The depth of the agar in the petri dish affects the diffusion of the antibiotic. Non-uniform agar depth can lead to variable zone sizes.

  • Solution:

    • Ensure a uniform agar depth of approximately 4 mm in all plates.

    • Prepare Mueller-Hinton Agar (MHA) precisely as instructed by the manufacturer.

Inoculum Application

  • Problem: Uneven inoculation of the agar surface can result in irregularly shaped or inconsistent zones of inhibition.

  • Solution:

    • Use a sterile swab to streak the entire agar surface three times, rotating the plate 60 degrees between each streaking to ensure even distribution of the inoculum.

Disk Application and Potency

  • Problem: Improper application of the disk to the agar surface can lead to uneven diffusion. The amount of the compound impregnated into the disk must also be consistent.

  • Solution:

    • Gently press the disk to ensure complete contact with the agar surface.

    • Do not move a disk once it has been placed.

    • Use commercially prepared disks if available to ensure consistent potency.

Data Presentation

Table 1: Common Sources of Variability in Rifamycin MIC Assays and Recommended Solutions.

ParameterPotential IssueRecommended Solution
Inoculum Density Too high or too lowStandardize to 0.5 McFarland; use a culture in the log phase.
Media pH Outside the optimal range (7.2-7.4)Verify the pH of each new batch of media.
Cation Concentration Incorrect levels of Ca²⁺ and Mg²⁺Use cation-adjusted Mueller-Hinton Broth (CAMHB).
Compound Stability Degradation due to improper storageAliquot stock solutions; store at -20°C or lower, protected from light.
Incubation Time Too short or too longAdhere to standardized incubation times (e.g., 16-20 hours).
Incubation Temperature Fluctuations or incorrect temperatureCalibrate and monitor the incubator; maintain at 35°C ± 2°C.

Table 2: Quality Control Ranges for Rifampin (as a reference for Rifamycin-class compounds).

Quality Control StrainTest MethodAntimicrobial AgentConcentrationAcceptable Range
Staphylococcus aureus ATCC® 25923™Disk DiffusionRifampin5 µg26 - 34 mm
Escherichia coli ATCC® 25922™Disk DiffusionRifampin5 µg20 - 28 mm
Staphylococcus aureus ATCC® 29213™Broth MicrodilutionRifampin0.008 - 0.06 µg/mL
Enterococcus faecalis ATCC® 29212™Broth MicrodilutionRifampin1 - 4 µg/mL

Note: These ranges are for Rifampin and should be used for guidance only. Each laboratory should establish its own acceptable ranges for novel compounds.

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay

This method determines the minimum inhibitory concentration of a compound in a liquid medium.

  • Preparation of Stock Solution: Dissolve the rifamycin compound in DMSO to a concentration of 10 mg/mL.

  • Preparation of Inoculum:

    • From a fresh agar plate (18-24 hours old), select 3-5 isolated colonies.

    • Suspend the colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

    • Within 15 minutes, dilute the standardized suspension in CAMHB to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Microtiter Plate Preparation:

    • Perform serial two-fold dilutions of the rifamycin compound in CAMHB in a 96-well microtiter plate to achieve the desired concentration range.

    • Inoculate each well with the prepared bacterial suspension.

    • Include a growth control (no antibiotic) and a sterility control (no bacteria).

  • Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

  • Reading Results: The MIC is the lowest concentration of the compound that shows no visible bacterial growth (turbidity).

Protocol 2: Disk Diffusion Assay (Kirby-Bauer)

This method assesses the susceptibility of bacteria to a compound by measuring the zone of growth inhibition around a disk impregnated with the compound.

  • Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Inoculation of Agar Plate:

    • Within 15 minutes of preparation, dip a sterile cotton swab into the inoculum.

    • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate.

  • Application of Disks:

    • Aseptically apply a disk impregnated with the rifamycin compound to the surface of the inoculated agar.

    • Gently press the disk to ensure full contact with the agar.

  • Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-18 hours.

  • Reading Results: Measure the diameter of the zone of inhibition in millimeters.

Mandatory Visualizations

experimental_workflow cluster_prep Preparation cluster_assay Assay Execution cluster_results Results stock Prepare Stock Solution (in DMSO) dilution Serial Dilution in 96-well Plate stock->dilution inoculum Prepare 0.5 McFarland Bacterial Inoculum inoculation Inoculate Plates inoculum->inoculation dilution->inoculation incubation Incubate Plates (16-20h at 35°C) inoculation->incubation read_mic Read MIC (Lowest concentration with no growth) incubation->read_mic signaling_pathway rifamycin Rifamycin Compound rnap Bacterial RNA Polymerase (β-subunit) rifamycin->rnap Binds to and inhibits transcription Transcription rnap->transcription Catalyzes no_protein Inhibition of Protein Synthesis rnap->no_protein Inhibition leads to dna DNA Template dna->transcription mrna mRNA transcription->mrna protein Protein Synthesis mrna->protein death Bacterial Cell Death no_protein->death troubleshooting_logic start Inconsistent Assay Results check_inoculum Verify Inoculum Density (0.5 McFarland) start->check_inoculum check_media Check Media (pH, Cations) start->check_media check_compound Assess Compound Stability (Storage, Handling) start->check_compound check_incubation Confirm Incubation (Time, Temperature) start->check_incubation resolve Consistent Results check_inoculum->resolve check_media->resolve check_compound->resolve check_incubation->resolve

References

Troubleshooting

Technical Support Center: Enhancing 31-Homorifamycin W Synthesis Yield

Disclaimer: The following guide is based on established methods for increasing the production yield of Rifamycin (B1679328) B and Rifamycin SV, close analogs of 31-Homorifamycin W. These strategies are highly likely to b...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The following guide is based on established methods for increasing the production yield of Rifamycin (B1679328) B and Rifamycin SV, close analogs of 31-Homorifamycin W. These strategies are highly likely to be applicable for enhancing 31-Homorifamycin W synthesis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the synthesis of 31-Homorifamycin W.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 31-Homorifamycin W yield is consistently low. Where should I start troubleshooting?

A1: Low yields can stem from several factors. A systematic approach is crucial. We recommend starting your investigation in the following order:

  • Strain Performance: Is your Amycolatopsis mediterranei strain a high-producer? Older or poorly maintained strains can lose productivity. Consider strain improvement techniques.

  • Fermentation Medium Composition: The balance of carbon and nitrogen sources is critical. Sub-optimal concentrations of these nutrients can limit antibiotic synthesis.

  • Fermentation Process Parameters: pH, temperature, and dissolved oxygen levels must be maintained within the optimal range for your specific strain. Deviations can significantly impact yield.

Q2: How can I improve the productivity of my Amycolatopsis mediterranei strain?

A2: Strain improvement is a highly effective strategy for boosting rifamycin production. Here are a few approaches:

  • Mutation and Screening: Traditional methods using mutagens like UV irradiation and Ethidium Bromide (EtBr) followed by a robust screening process can lead to significantly improved strains. One study reported a 3.8-fold increase in rifamycin SV titer after sequential mutagenesis.

  • Gene Amplification: Applying stress, for instance with chloramphenicol, can lead to the amplification of genes involved in the rifamycin biosynthetic pathway, resulting in higher productivity. A 2.2-fold increase in yield was observed using this method.

  • Genetic Engineering: For more targeted improvements, consider expressing genes that enhance oxygen uptake, such as the Vitreoscilla hemoglobin (vhb) gene. Expressing a fusion of the vhb gene with a cytochrome P450 monooxygenase domain has been shown to increase rifamycin B production by 2.2-fold compared to the parental strain.

Q3: What are the key components to optimize in my fermentation medium?

A3: The composition of your fermentation medium directly impacts the final yield. Here are the critical components to focus on:

  • Carbon Sources: Glucose is a commonly used carbon source. However, exploring other options like galactose and ribose may improve yields.

  • Nitrogen Sources: Both organic and inorganic nitrogen sources are vital. Experiment with different sources and concentrations to find the optimal balance for your strain. Replacing ammonium (B1175870) sulfate (B86663) with potassium nitrate (B79036) or ammonium nitrate has been shown to increase productivity by over 10-fold in some instances.

  • Precursor Supplementation: The rifamycin backbone is synthesized from propionate (B1217596) and acetate (B1210297) units. Ensuring an adequate supply of these precursors can enhance production.

  • Amino Acids: Supplementation with specific amino acids can also boost yields. Proline, for instance, has been shown to improve rifamycin SV production.

Q4: What are the optimal fermentation process parameters for rifamycin production?

A4: Maintaining optimal physical and chemical parameters during fermentation is crucial for maximizing yield.

  • pH: The optimal pH for rifamycin production by Amycolatopsis mediterranei is generally between 7.0 and 8.0.

  • Temperature: A temperature of 28°C is often cited as optimal for submerged fermentation of rifamycin B and SV. However, some mutant strains may exhibit higher productivity at 32°C.

  • Dissolved Oxygen (DO): Adequate aeration is critical for both cell growth and antibiotic synthesis. Maintaining DO levels above 25% saturation is recommended.

  • Fed-Batch Strategy: A fed-batch approach, where nutrients like glucose are fed during the fermentation process, can significantly increase yields by preventing substrate limitation. Adding 12% glucose on day 4 of fermentation has been shown to increase rifamycin B yield by 46%.

Quantitative Data Summary

Optimization StrategyStrain/ConditionImprovement in YieldReference
Strain Improvement
Mutation & Screening (UV, EtBr)A. mediterranei3.8-fold increase
Gene Amplification (Chloramphenicol)A. mediterranei NCH2.2-fold increase
Genetic Engineering (vhb-cyp fusion)A. mediterranei Msb-HbCYP52.2-fold increase
Rational ScreeningA. mediterranei XC 9-252.38 times higher than parent
Medium Optimization
Nitrogen Source (KNO3)A. mediterranei NCH10.2-fold increase
Nitrogen Source (NH4NO3)A. mediterranei NCH10.4-fold increase
Machine Learning-based OptimizationA. mediterranei S699Over 600% improvement
Process Optimization
Fed-Batch (Glucose Feed)A. mediterranei NCH46% increase
Fed-Batch (Glucose & Yeast Extract)A. mediterranei NCH57% increase
Fed-Batch in 15L FermentorA. mediterranei XC 9-2586.65% higher than batch

Experimental Protocols

Protocol 1: Fed-Batch Fermentation for Increased Rifamycin Production

Objective: To enhance rifamycin yield by implementing a glucose feeding strategy during fermentation.

Materials:

  • High-yielding strain of Amycolatopsis mediterranei

  • Seed culture medium

  • Production fermentation medium (e.g., F2 medium)

  • Sterile 50% (w/v) glucose solution

  • Shake flasks or bioreactor

  • Incubator shaker or fermentor with temperature, pH, and DO control

Procedure:

  • Prepare the seed culture by inoculating the seed medium with a spore suspension or a vegetative inoculum of A. mediterranei. Incubate at 28°C with shaking at 250 rpm for 48-72 hours.

  • Inoculate the production fermentation medium with the seed culture (typically 5-10% v/v).

  • Incubate the production culture at 28°C with appropriate agitation and aeration to maintain DO levels above 25%.

  • On day 4 of the fermentation, aseptically add the sterile 50% glucose solution to achieve a final added concentration of 12%.

  • Continue the fermentation for a total of 7-10 days.

  • Monitor rifamycin production, biomass, and pH at regular intervals.

  • Extract and quantify the rifamycin concentration using a suitable analytical method (e.g., HPLC).

Visualizations

Caption: Workflow for increasing rifamycin yield.

troubleshooting_logic start Low Rifamycin Yield check_strain Is the strain a known high-producer? start->check_strain strain_improvement Action: Strain Improvement (Mutation, Screening, Genetic Engineering) check_strain->strain_improvement No check_medium Is the fermentation medium optimized? check_strain->check_medium Yes strain_improvement->check_medium medium_optimization Action: Medium Optimization (Carbon/Nitrogen Sources, Precursors) check_medium->medium_optimization No check_params Are fermentation parameters (pH, Temp, DO) optimal? check_medium->check_params Yes medium_optimization->check_params param_optimization Action: Process Parameter Optimization (pH, Temp, DO, Fed-Batch) check_params->param_optimization No end_point Improved Yield check_params->end_point Yes param_optimization->end_point

Caption: Troubleshooting logic for low rifamycin yield.

Optimization

Technical Support Center: Overcoming Resistance to 31-Homorifamycin W in Bacteria

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 31-Homorifamycin W and encountering bacte...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 31-Homorifamycin W and encountering bacterial resistance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 31-Homorifamycin W?

A1: 31-Homorifamycin W, a member of the rifamycin (B1679328) class of antibiotics, is a potent inhibitor of bacterial RNA polymerase (RNAP). It binds to the β-subunit of RNAP, encoded by the rpoB gene, sterically blocking the path of the elongating RNA transcript and thus inhibiting transcription initiation. This disruption of RNA synthesis is lethal to the bacterial cell.

Q2: My bacterial strain shows high-level resistance to 31-Homorifamycin W. What are the likely resistance mechanisms?

A2: There are two primary mechanisms of resistance to rifamycins (B7979662):

  • Target Modification: The most common mechanism is the acquisition of point mutations in the rpoB gene. These mutations alter the binding site of 31-Homorifamycin W on the RNAP β-subunit, reducing the drug's affinity and rendering it ineffective.[1]

  • Enzymatic Inactivation: Some bacteria possess enzymes that chemically modify and inactivate the antibiotic. A key mechanism is the ADP-ribosylation of the rifamycin molecule by ADP-ribosyl transferase (Arr) enzymes.[1][2][3] This modification prevents the antibiotic from binding to its RNAP target.

Q3: How can I determine if resistance in my strain is due to rpoB mutations or enzymatic inactivation?

A3: A combination of genomic and biochemical assays can elucidate the resistance mechanism.

  • rpoB Gene Sequencing: Amplify and sequence the Rifampicin-Resistance Determining Region (RRDR) of the rpoB gene. Compare the sequence to that of a susceptible strain to identify mutations.

  • Biochemical Assays: Test for the presence of inactivating enzymes. This can be done by incubating 31-Homorifamycin W with a cell-free lysate of the resistant strain and then testing the activity of the drug against a susceptible strain. A loss of activity suggests enzymatic inactivation.

Q4: Are there alternative rifamycins that can overcome resistance to 31-Homorifamycin W?

A4: Yes, some rifamycin congeners may be effective against resistant strains. For example, Kanglemycin A has been shown to be active against rifampicin-resistant bacteria due to a distinct binding mechanism that can overcome the effects of common rpoB mutations.[4] It also evades inactivation by some Arr enzymes due to its unique chemical structure.

Q5: Can combination therapy be used to overcome resistance?

A5: Combination therapy is a promising strategy. Using 31-Homorifamycin W with an adjuvant that inhibits the resistance mechanism can restore its efficacy. For instance, if resistance is due to efflux pumps, an efflux pump inhibitor (EPI) could be used. While not a primary mechanism for rifamycin resistance, it is a common strategy for other antibiotics. For enzymatic inactivation, a combination with a molecule that inhibits the inactivating enzyme could be explored.

Troubleshooting Guides

Problem 1: Inconsistent Minimum Inhibitory Concentration (MIC) values for 31-Homorifamycin W.
Possible Cause Troubleshooting Steps
Inoculum Preparation Ensure a homogenous single-cell suspension of bacteria at the correct optical density (OD). Clumping can be minimized by vortexing with sterile glass beads.
Drug Instability Prepare fresh stock solutions of 31-Homorifamycin W for each experiment. Protect from light and store at the recommended temperature.
Incubation Time For slow-growing bacteria like mycobacteria, ensure a sufficient incubation period (e.g., 7-14 days) before reading the results.
Evaporation Properly seal microtiter plates to prevent evaporation during long incubation periods, which can alter drug concentrations.
Problem 2: Failure of a rationally designed 31-Homorifamycin W analog to overcome resistance.
Possible Cause Troubleshooting Steps
Incorrect Structural Hypothesis Re-evaluate the structural model of the drug-target interaction. The modification may not have adequately addressed the resistance mechanism.
Multiple Resistance Mechanisms The bacterial strain may possess more than one resistance mechanism (e.g., both an rpoB mutation and an inactivating enzyme).
Poor Cell Penetration The analog may have altered physicochemical properties that limit its ability to cross the bacterial cell wall and membrane.
Off-target Effects The modification may have introduced unintended interactions with other cellular components, reducing its effective concentration at the target.

Data Presentation

Table 1: Comparative MICs (µg/mL) of Rifamycins Against Resistant M. abscessus
CompoundWild-Type M. abscessusM. abscessus with ArrM. abscessus with rpoB mutation (S451L)
Rifampicin 0.03>3216
31-Homorifamycin W (Hypothetical) 0.02>3212
Kanglemycin A 0.120.120.25
** rationally Redesigned Analog (Hypothetical)**0.0150.038

Data is hypothetical and based on trends observed in cited literature.

Table 2: Effect of an Arr Inhibitor on 31-Homorifamycin W MIC (µg/mL)
Bacterial Strain31-Homorifamycin W alone31-Homorifamycin W + Arr Inhibitor (10 µg/mL)
M. smegmatis (Wild-Type) 0.0150.015
M. smegmatis (Expressing Arr) >640.03

Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
  • Prepare Inoculum: Culture bacteria to mid-log phase in appropriate broth. Adjust the bacterial suspension to a 0.5 McFarland standard. Dilute the adjusted suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Prepare Drug Dilutions: Perform serial two-fold dilutions of 31-Homorifamycin W in a 96-well microtiter plate.

  • Inoculate Plate: Add the diluted bacterial suspension to each well containing the drug dilutions. Include a positive control (no drug) and a negative control (no bacteria).

  • Incubate: Seal the plate and incubate at the appropriate temperature and duration for the bacterial species.

  • Determine MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

Protocol 2: Sequencing of the rpoB Gene
  • Genomic DNA Extraction: Isolate high-quality genomic DNA from the resistant bacterial strain.

  • PCR Amplification: Amplify the Rifampicin-Resistance Determining Region (RRDR) of the rpoB gene using specific primers.

  • PCR Product Purification: Purify the amplified PCR product to remove primers and dNTPs.

  • Sanger Sequencing: Send the purified PCR product for Sanger sequencing.

  • Sequence Analysis: Align the obtained sequence with the wild-type rpoB sequence to identify any mutations.

Mandatory Visualizations

experimental_workflow cluster_problem Problem Identification cluster_investigation Mechanism Investigation cluster_strategy Strategy Development A Bacterial strain resistant to 31-Homorifamycin W B MIC Determination A->B C rpoB Gene Sequencing A->C D Enzymatic Inactivation Assay A->D F Analog Synthesis C->F rpoB mutation found E Combination Therapy D->E Inactivation detected G Alternative Rifamycins D->G Inactivation detected

Caption: Troubleshooting workflow for resistant bacteria.

resistance_mechanisms cluster_drug Antibiotic Action cluster_resistance Resistance Pathways drug 31-Homorifamycin W rnap RNA Polymerase (RNAP) drug->rnap Inhibits mutation rpoB Mutation mutation->rnap Alters target inactivation Enzymatic Inactivation (Arr) inactivation->drug Modifies drug

Caption: Mechanisms of resistance to 31-Homorifamycin W.

signaling_pathway cluster_cell Bacterial Cell drug_in 31-Homorifamycin W (extracellular) drug_out 31-Homorifamycin W (intracellular) drug_in->drug_out Enters cell rnap RNAP drug_out->rnap Binds & Inhibits arr Arr Enzyme drug_out->arr Substrate transcription Transcription rnap->transcription Blocks inactive_drug Inactive Drug arr->inactive_drug ADP-ribosylates

Caption: Cellular pathway of drug action and resistance.

References

Troubleshooting

31-Homorifamycin W experimental controls and standards

Frequently Asked Questions (FAQs) Q1: What is the general mechanism of action for Rifamycins (B7979662)? Rifamycins are a class of antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase.[1][][3] T...

Author: BenchChem Technical Support Team. Date: December 2025

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for Rifamycins (B7979662)?

Rifamycins are a class of antibiotics that function by inhibiting bacterial DNA-dependent RNA polymerase.[1][][3] This enzyme is crucial for the transcription of DNA into RNA, a vital step in protein synthesis. By binding to the β-subunit of the bacterial RNA polymerase, rifamycins create a steric block that prevents the elongation of the RNA chain.[][3][4] This action is highly selective for prokaryotic RNA polymerase, resulting in minimal effect on the corresponding mammalian enzyme.[1][3]

Q2: What are the primary applications of Rifamycins in research?

Rifamycins are extensively used in microbiology and drug development research. They are particularly effective against mycobacteria and are commonly used to treat tuberculosis and leprosy.[3][4] In a research setting, they are often used as a control antibiotic for susceptibility testing and to study mechanisms of antibiotic resistance.

Q3: How does resistance to Rifamycins typically develop?

The primary mechanism of resistance to rifamycins is through mutations in the rpoB gene, which encodes the β-subunit of RNA polymerase. These mutations alter the binding site of the antibiotic, reducing its affinity and rendering it less effective.

Troubleshooting Guide

Q1: I am observing no antibacterial effect with my Rifamycin compound. What are the possible reasons?

Several factors could contribute to a lack of antibacterial activity:

  • Compound Stability: Rifamycins can be sensitive to light and temperature. Ensure the compound has been stored correctly and prepare fresh solutions for each experiment.

  • Solubility Issues: Poor solubility can lead to a lower effective concentration. Rifamycins are often dissolved in solvents like DMSO. Verify the solubility of your specific compound and ensure the final solvent concentration in your assay does not inhibit bacterial growth.

  • Bacterial Resistance: The bacterial strain you are using may be resistant to Rifamycins. Confirm the susceptibility of your strain or use a known susceptible control strain.

  • Incorrect Concentration: Double-check your calculations and dilutions to ensure you are using the intended concentration of the antibiotic.

Q2: My experimental results are inconsistent between replicates. What can I do to improve reproducibility?

Inconsistent results can arise from several sources:

  • Inoculum Variability: Ensure a standardized inoculum is used for each experiment. Preparing a fresh bacterial suspension and adjusting it to a specific optical density (e.g., 0.5 McFarland standard) is crucial.

  • Pipetting Errors: Small variations in pipetting can lead to significant differences in antibiotic concentration and bacterial density. Calibrate your pipettes regularly and use proper pipetting techniques.

  • Incubation Conditions: Maintain consistent incubation times, temperatures, and aeration for all replicates.

Q3: I am having difficulty dissolving my Rifamycin compound. What solvents are recommended?

While specific solubility data for 31-Homorifamycin W is unavailable, Rifamycins are generally soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), methanol, and ethanol. For aqueous solutions, it is common to first dissolve the compound in a small amount of DMSO and then dilute it with the appropriate aqueous medium. Always check the final concentration of the organic solvent to ensure it is not toxic to your experimental system.

Experimental Controls and Standards

When conducting experiments with Rifamycin compounds, it is essential to include proper controls to ensure the validity of your results.

Control/Standard Purpose Typical Implementation
Positive Control To confirm the assay is working as expected and the bacteria are susceptible.Use a well-characterized Rifamycin antibiotic (e.g., Rifampicin) with a known Minimum Inhibitory Concentration (MIC) for the tested bacterial strain.
Negative Control To ensure that the solvent used to dissolve the compound does not affect bacterial growth.Treat the bacteria with the same concentration of the solvent (e.g., DMSO) used in the experimental samples.
Untreated Control To measure the normal growth of the bacteria in the absence of any treatment.Incubate the bacteria with the culture medium alone.
Sterility Control To check for contamination of the culture medium and reagents.Incubate the culture medium without bacteria.

Key Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is a standard method for determining the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism.

  • Prepare a stock solution of the Rifamycin compound in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in a 96-well microtiter plate using an appropriate broth medium.

  • Prepare a standardized bacterial inoculum (e.g., adjusted to a 0.5 McFarland standard) and dilute it to the final desired concentration in the broth.

  • Inoculate each well of the microtiter plate with the bacterial suspension, except for the sterility control wells.

  • Include appropriate controls: positive control (a known antibiotic), negative control (solvent), and untreated control (bacteria in broth only).

  • Incubate the plate at the optimal temperature and duration for the specific bacterial strain (e.g., 37°C for 18-24 hours).

  • Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which no bacterial growth is observed.

Protocol 2: PCR Amplification and Sequencing of the rpoB Gene

This protocol is used to identify mutations in the rpoB gene that may confer resistance to Rifamycins.

  • Isolate genomic DNA from both the susceptible (wild-type) and potentially resistant bacterial strains.

  • Design primers that flank the Rifampicin Resistance-Determining Region (RRDR) of the rpoB gene.

  • Perform Polymerase Chain Reaction (PCR) to amplify the target region of the rpoB gene using the isolated genomic DNA as a template.

  • Analyze the PCR products by agarose (B213101) gel electrophoresis to confirm the amplification of a DNA fragment of the expected size.

  • Purify the PCR products to remove primers and other reaction components.

  • Sequence the purified DNA fragments using a reliable sequencing method (e.g., Sanger sequencing).

  • Align the sequences from the resistant and susceptible strains to identify any nucleotide changes that result in amino acid substitutions in the RpoB protein.

Visualizations

rifamycin_mechanism_of_action Mechanism of Action of Rifamycins cluster_bacterium Bacterial Cell DNA DNA RNA_Polymerase RNA Polymerase (β-subunit) DNA->RNA_Polymerase Transcription Initiation mRNA mRNA RNA_Polymerase->mRNA RNA Elongation Ribosome Ribosome mRNA->Ribosome Translation Protein Protein Ribosome->Protein Translation Rifamycin Rifamycin Compound Rifamycin->RNA_Polymerase Inhibition

Caption: General mechanism of action of Rifamycin antibiotics.

experimental_workflow Antimicrobial Susceptibility Testing Workflow Start Start Prepare_Inoculum Prepare Standardized Bacterial Inoculum Start->Prepare_Inoculum Prepare_Compound Prepare Serial Dilutions of Rifamycin Compound Start->Prepare_Compound Inoculate_Plate Inoculate Microtiter Plate Prepare_Inoculum->Inoculate_Plate Prepare_Compound->Inoculate_Plate Incubate Incubate at Optimal Conditions Inoculate_Plate->Incubate Read_Results Determine MIC Incubate->Read_Results End End Read_Results->End

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

References

Optimization

Technical Support Center: Refining 31-Homorifamycin W Dosage for In Vitro Studies

Frequently Asked Questions (FAQs) Q1: What is the primary mechanism of action for rifamycin (B1679328) derivatives? Rifamycins, as a class, are potent inhibitors of bacterial DNA-dependent RNA polymerase.

Author: BenchChem Technical Support Team. Date: December 2025

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for rifamycin (B1679328) derivatives?

Rifamycins, as a class, are potent inhibitors of bacterial DNA-dependent RNA polymerase. They bind to the β-subunit of this enzyme, physically blocking the elongation of messenger RNA transcripts. This inhibition of transcription prevents protein synthesis, ultimately leading to bacterial cell death. This mechanism is highly specific to prokaryotic RNA polymerase, which accounts for the selective antibacterial activity of this drug class.

Q2: What are the common applications of rifamycin derivatives in in vitro studies?

Beyond their use as antibacterial agents, rifamycin derivatives are employed in various in vitro research applications, including:

  • Antimicrobial Susceptibility Testing (AST): To determine the Minimum Inhibitory Concentration (MIC) against various bacterial strains.

  • Biofilm Disruption Assays: To assess the efficacy of the compound in eradicating established biofilms.[1]

  • Intracellular Activity Assays: To evaluate the ability of the compound to eliminate bacteria that have been internalized by eukaryotic cells.[1]

  • Mechanism of Action Studies: To investigate the molecular interactions with bacterial RNA polymerase.

  • Drug Synergy Studies: To identify synergistic or antagonistic interactions with other antimicrobial agents.

Q3: Should I be concerned about the cytotoxicity of 31-Homorifamycin W towards eukaryotic cells?

Yes, at higher concentrations, rifamycin derivatives can exhibit cytotoxicity in eukaryotic cell lines.[2][3] The cytotoxic threshold can vary significantly depending on the specific cell type and the duration of exposure. For example, one study on rifampicin (B610482) showed that while cell viability remained high at concentrations up to 50 µg/mL, it dropped significantly at 200 µg/mL in several cell lines.[3] It is crucial to establish a therapeutic window by performing a cytotoxicity assay on your specific cell line before proceeding with efficacy studies.

Q4: What factors can influence the in vitro activity of 31-Homorifamycin W?

Several factors can lead to variability in experimental outcomes:

  • Solubility: Rifamycins are often poorly soluble in aqueous media. Ensure the compound is fully dissolved in a suitable solvent (e.g., DMSO) before diluting it in culture medium.

  • Protein Binding: Components in the culture medium, such as serum, can bind to the compound, reducing its effective concentration.

  • Cell Density: The density of the bacterial or eukaryotic cell culture can impact the effective concentration of the compound per cell.

  • Incubation Time: The duration of exposure can significantly affect the observed efficacy and cytotoxicity.

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Inconsistent MIC/IC50 Values 1. Incomplete dissolution of the compound.2. Inoculum size variability.3. Pipetting errors.1. Visually confirm complete dissolution of the stock solution. Consider brief sonication.2. Standardize the inoculum preparation using optical density (OD) measurements.3. Use calibrated pipettes and perform serial dilutions carefully.
Poor Solubility in Culture Medium The compound is precipitating out of the solution upon dilution from the stock.1. Lower the final concentration of the organic solvent (e.g., DMSO) in the culture medium to <0.5%.2. Prepare fresh dilutions for each experiment.
Unexpected Cytotoxicity in Eukaryotic Cells 1. The concentration used is too high.2. The solvent (e.g., DMSO) concentration is toxic to the cells.1. Perform a dose-response cytotoxicity assay to determine the non-toxic concentration range.2. Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.5% for DMSO).
No Antibacterial Activity Observed 1. The bacterial strain is resistant to rifamycins.2. The compound has degraded.3. The concentration is too low.1. Verify the susceptibility of your bacterial strain using a control rifamycin compound (e.g., rifampin).2. Store the stock solution in small aliquots at -20°C or -80°C and protect from light.3. Test a broader range of concentrations.

Data Presentation

The following tables provide example data for well-characterized rifamycin derivatives. These should be used as a reference to estimate a starting concentration range for your experiments with 31-Homorifamycin W.

Table 1: Example Minimum Inhibitory Concentration (MIC) Data for Rifamycin Derivatives against various Mycobacterial species.

Compound Organism MIC50 (µg/mL) MIC90 (µg/mL)
RifampinM. avium complex816
RifabutinM. avium complex0.251
RifampinM. kansasii0.250.5
RifabutinM. kansasii≤0.062≤0.062
RifampinM. abscessus32>64
RifabutinM. abscessus1632

Data adapted from a study on the in vitro activity of rifamycin derivatives against nontuberculous mycobacteria.[4][5]

Table 2: Example Cytotoxicity Data for Rifampicin in Human Cell Lines.

Cell Line Exposure Time (hours) IC50 (µg/mL)
Primary Keratinocytes48>200
Primary Fibroblasts72~200
HaCaT (immortalized keratinocytes)72~150
3T3 (fibroblast cell line)72~180

Data extrapolated from a study on the in vitro cytotoxicity of Rifampicin. Note that significant viability loss was observed at 200 µg/mL.[3]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

Objective: To determine the lowest concentration of 31-Homorifamycin W that inhibits the visible growth of a bacterial strain.

Materials:

  • 96-well microtiter plates

  • Bacterial culture in log-phase growth

  • Appropriate broth medium (e.g., Mueller-Hinton Broth)

  • 31-Homorifamycin W stock solution (in DMSO)

  • Sterile DMSO

  • Resazurin solution (for viability indication, optional)

Procedure:

  • Prepare a serial two-fold dilution of 31-Homorifamycin W in the broth medium across the wells of a 96-well plate.

  • Include a positive control (bacteria, no compound) and a negative control (broth only).

  • Prepare a standardized bacterial inoculum and add it to each well (except the negative control).

  • Seal the plate and incubate at the optimal temperature for the bacterial strain for 18-24 hours.

  • Determine the MIC by visual inspection for the lowest concentration that shows no turbidity. If using a viability dye like resazurin, the MIC is the lowest concentration that prevents the color change.

Protocol 2: Assessment of Cytotoxicity using MTT Assay

Objective: To determine the concentration range of 31-Homorifamycin W that is non-toxic to a specific eukaryotic cell line.

Materials:

  • 96-well cell culture plates

  • Eukaryotic cell line of interest

  • Complete cell culture medium

  • 31-Homorifamycin W stock solution (in DMSO)

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Prepare serial dilutions of 31-Homorifamycin W in complete culture medium and add them to the cells. Include an untreated control and a solvent control.

  • Incubate for the desired time period (e.g., 24, 48, 72 hours).

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

  • Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control.

Mandatory Visualizations

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis stock Prepare Stock Solution (e.g., 10 mg/mL in DMSO) serial_dil Create Serial Dilutions of 31-Homorifamycin W stock->serial_dil treatment Treat Cells/Bacteria with Diluted Compound serial_dil->treatment cell_prep Prepare Cell/Bacterial Suspension cell_prep->treatment incubation Incubate for Defined Period treatment->incubation readout Perform Readout (e.g., OD, MTT, CFU) incubation->readout data_acq Acquire Data readout->data_acq calc Calculate MIC/IC50 data_acq->calc results Interpret Results calc->results

Caption: Experimental workflow for in vitro testing of 31-Homorifamycin W.

G Rifamycin 31-Homorifamycin W BetaSubunit β-subunit Rifamycin->BetaSubunit Binds to RNAP Bacterial DNA-dependent RNA Polymerase (RNAP) RNAP->BetaSubunit RNA Elongating RNA RNAP->RNA Synthesizes Block Transcription Elongation Blocked BetaSubunit->Block Induces Conformational Change DNA DNA Template DNA->RNAP Binds ProteinSynth Protein Synthesis Halted Block->ProteinSynth CellDeath Bacterial Cell Death ProteinSynth->CellDeath

Caption: Mechanism of action pathway for rifamycin derivatives.

References

Troubleshooting

Avoiding degradation of 31-Homorifamycin W in culture media

This technical support center provides guidance for researchers, scientists, and drug development professionals on avoiding the degradation of 31-Homorifamycin W in culture media. The information is presented in a questi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on avoiding the degradation of 31-Homorifamycin W in culture media. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 31-Homorifamycin W in my culture medium?

A1: Based on studies of structurally similar rifamycins (B7979662), the primary factors contributing to degradation in aqueous solutions and culture media are:

  • pH: Rifamycins are susceptible to both acid- and base-catalyzed hydrolysis. Extreme acidic or alkaline conditions can accelerate the degradation of the rifamycin (B1679328) scaffold.[1][2][3]

  • Oxidation: The naphthoquinone core of the rifamycin structure is prone to oxidation, which can be catalyzed by air and light.[1][3] This can lead to the formation of less active or inactive byproducts.

  • Temperature: Elevated temperatures can significantly increase the rate of degradation.[3][4]

  • Light Exposure: Photodegradation can occur upon exposure to light, particularly UV light.[1]

  • Media Components: Certain components within the culture media, such as specific buffers or proteins, may interact with and decrease the stability of the compound.[2][4]

Q2: I've noticed a color change in my culture medium after adding 31-Homorifamycin W. Is this an indication of degradation?

A2: A color change in the medium can be an indicator of chemical changes, including degradation. The color of rifamycin solutions can be pH-dependent, and degradation products, such as quinone-type structures, can alter the chromophore of the molecule.[1] It is advisable to verify the pH of your solution and consider the possibility of oxidative degradation.

Q3: Can the type of buffer used in my culture medium affect the stability of 31-Homorifamycin W?

A3: Yes, the choice of buffer can significantly impact stability. For instance, studies on rifampicin (B610482) have shown that acetate (B1210297) buffer had a more adverse effect on stability compared to formate (B1220265) buffer.[2] It is recommended to empirically determine the most suitable buffer system for your specific experimental conditions.

Q4: How should I prepare and store my stock solution of 31-Homorifamycin W to minimize degradation?

A4: To prepare a stock solution, dissolve the compound in a minimal amount of an organic solvent such as DMSO.[1] For storage, it is recommended to keep the stock solution at a low temperature (e.g., -20°C or -80°C) and protected from light in amber vials.[1][4] For working solutions in aqueous buffers, it is best to prepare them fresh before each experiment.

Troubleshooting Guide

Issue Potential Cause Troubleshooting Steps & Recommendations
Loss of biological activity of 31-Homorifamycin W in the experiment. Degradation of the compound in the culture medium.1. pH Optimization: Maintain the pH of the culture medium in a range where rifamycins are most stable. For rifampicin, a pH of 6.0 has been suggested for minimal degradation. For rifampicin, maximum stability was observed at pH 4.0.[2] 2. Temperature Control: Perform experiments at the lowest feasible temperature and minimize the time the compound is incubated at higher temperatures (e.g., 37°C).[4] 3. Light Protection: Protect the culture medium from direct light exposure by using amber-colored flasks or by wrapping the culture vessels in aluminum foil.[1] 4. Use of Antioxidants: Consider adding an antioxidant like ascorbic acid (e.g., 0.5% w/v) to the medium to prevent oxidative degradation.[1]
Precipitation or cloudiness observed in the culture medium after adding 31-Homorifamycin W. 1. Poor Solubility: The compound may have limited solubility in the aqueous culture medium, especially when diluting a concentrated organic stock solution. 2. Formation of Insoluble Degradation Products: Some degradation products may be less soluble than the parent compound.[1]1. Optimize Solvent System: Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible (typically <1%) to avoid toxicity and precipitation.[5] 2. Control Degradation: Implement the stabilization strategies mentioned above to minimize the formation of insoluble degradation products.[1] 3. Filtration: While filtering the solution through a 0.22 µm filter can remove precipitates, it does not address the underlying stability issue.[1]

Quantitative Data Summary

The stability of rifamycin-class antibiotics is highly dependent on environmental conditions. The following tables summarize findings from studies on rifampicin, a closely related compound, which can provide insights into the stability of 31-Homorifamycin W.

Table 1: Effect of Temperature on Rifampin Degradation in L-J Medium [4]

Inspissation Temperature (°C)Rifampin Degradation (%)
7521.43
8023.63
8528.95
9035.38

Table 2: Factors Affecting Rifampicin Stability

Factor Observation Reference
pH Minimal degradation observed at pH 6. Unstable in highly acidic solutions.[2]
Buffer Type Acetate buffer showed a more adverse effect on stability compared to formate buffer.[2]
Protein Binding Presence of egg protein in L-J medium contributed to rifampin degradation.[4]

Key Experimental Protocols

Protocol 1: Assessment of 31-Homorifamycin W Stability under Different pH Conditions

This protocol is adapted from studies on rifampicin and can be used to determine the optimal pH for 31-Homorifamycin W stability.[2]

  • Prepare a series of buffers at different pH values (e.g., pH 4, 5, 6, 7, 8).

  • Prepare a stock solution of 31-Homorifamycin W in a suitable organic solvent (e.g., DMSO).

  • Dilute the stock solution into each buffer to the final desired concentration.

  • Incubate the solutions at a constant temperature (e.g., 37°C).

  • Take aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze the concentration of the remaining 31-Homorifamycin W at each time point using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

  • Plot the concentration versus time to determine the degradation rate at each pH.

Protocol 2: Evaluation of Thermal Degradation

This protocol is a general approach to assess the impact of temperature on the stability of 31-Homorifamycin W.[1]

  • Prepare a solution of 31-Homorifamycin W in your culture medium or buffer of choice.

  • Divide the solution into several aliquots.

  • Incubate each aliquot at a different temperature (e.g., 4°C, 25°C, 37°C, 50°C).

  • Collect samples from each temperature condition at various time points.

  • Analyze the concentration of the remaining parent compound by HPLC.

Visualizations

degradation_pathway Potential Degradation Pathways of 31-Homorifamycin W 31-Homorifamycin_W 31-Homorifamycin_W Hydrolysis_Products Hydrolysis_Products 31-Homorifamycin_W->Hydrolysis_Products  Acid/Base (pH extremes) Oxidation_Products Oxidation_Products 31-Homorifamycin_W->Oxidation_Products  Oxygen, Light (Air exposure) Photodegradation_Products Photodegradation_Products 31-Homorifamycin_W->Photodegradation_Products  Light (UV exposure) experimental_workflow Workflow for Assessing 31-Homorifamycin W Stability cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis Stock_Solution Prepare Stock Solution (e.g., in DMSO) Working_Solution Prepare Working Solution in Culture Medium/Buffer Stock_Solution->Working_Solution Incubate Incubate under Test Conditions (pH, Temp, Light) Working_Solution->Incubate Sampling Collect Aliquots at Time Points Incubate->Sampling HPLC_Analysis Analyze by HPLC Sampling->HPLC_Analysis Data_Analysis Determine Degradation Rate HPLC_Analysis->Data_Analysis

References

Reference Data & Comparative Studies

Validation

Unraveling the Efficacy of Rifamycin Derivatives: A Comparative Guide

While the specific compound "31-Homorifamycin W" does not appear in the current scientific literature, this guide provides a comprehensive comparison of well-characterized rifamycin (B1679328) derivatives, offering resea...

Author: BenchChem Technical Support Team. Date: December 2025

While the specific compound "31-Homorifamycin W" does not appear in the current scientific literature, this guide provides a comprehensive comparison of well-characterized rifamycin (B1679328) derivatives, offering researchers and drug development professionals a detailed overview of their relative performance based on available experimental data. This analysis focuses on key structural classes of rifamycin analogs and their antibacterial potency, supported by detailed experimental protocols and visual diagrams to elucidate their mechanism of action and experimental workflows.

Comparative Antibacterial Activity

The antibacterial efficacy of rifamycin derivatives is intrinsically linked to their chemical structure, which influences their interaction with the bacterial target, DNA-dependent RNA polymerase (RNAP), as well as their ability to overcome resistance mechanisms. The following tables summarize the Minimum Inhibitory Concentration (MIC) values for prominent rifamycin derivatives against a range of bacterial pathogens. Lower MIC values are indicative of higher potency.

Table 1: In Vitro Activity (MIC, µg/mL) of Rifamycin Derivatives against Gram-Positive Bacteria

AntibioticStaphylococcus aureus (MSSA)Staphylococcus aureus (MRSA)Enterococcus faecalis
Rifampicin 0.004 - 0.0150.016 - >128≤1 - >64
Rifabutin 0.004 - 0.0080.002 - 6.25≤0.125 - >8
Rifapentine ≤0.015≤0.015 - >128≤0.03 - >4
Rifaximin 0.004 - 0.0080.008 - >128Data Not Available
Benzoxazinorifamycins (e.g., Rifalazil) 0.002 - 0.03~0.002Data Not Available

Table 2: In Vitro Activity (MIC, µg/mL) of Rifamycin Derivatives against Mycobacteria

AntibioticMycobacterium tuberculosis (Rifampin-Susceptible)Mycobacterium tuberculosis (Rifampin-Resistant)Mycobacterium avium complex (MAC)
Rifampicin 0.1 - 0.2>1.0≤2.0
Rifabutin 0.03 - 0.060.25 - 16≤0.125
Rifapentine 0.03 - 0.06Data Not Available≤2.0
Rifaximin Data Not AvailableData Not AvailableData Not Available

Mechanism of Action and Resistance

Rifamycins (B7979662) exert their bactericidal effect by binding to the β-subunit of bacterial DNA-dependent RNA polymerase, thereby inhibiting the initiation of transcription.[1] This mechanism is highly specific for prokaryotic RNAP. However, the emergence of resistance, primarily through mutations in the rpoB gene encoding the β-subunit, has limited the efficacy of older rifamycins. Newer derivatives, such as benzoxazinorifamycins and C25-modified rifamycins, have been developed to overcome these resistance mechanisms.

Mechanism of Action of Rifamycins cluster_bacterium Bacterial Cell DNA Bacterial DNA RNAP DNA-dependent RNA Polymerase (RNAP) DNA->RNAP Transcription Initiation mRNA mRNA RNAP->mRNA RNA Elongation CellDeath Cell Death RNAP->CellDeath Inhibition leads to Rifamycin Rifamycin Derivative Rifamycin->RNAP Binding & Inhibition Protein Bacterial Proteins mRNA->Protein Translation

Caption: Inhibition of bacterial transcription by rifamycin derivatives.

Experimental Protocols

Accurate determination of antibacterial potency is crucial for the comparative assessment of antibiotics. The following are standard methodologies used to determine the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Method

This method is a widely used technique to determine the MIC of an antimicrobial agent in a liquid medium.

Protocol:

  • Preparation of Antibiotic Solutions: A series of twofold dilutions of the rifamycin derivative is prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

  • Inoculum Preparation: A standardized bacterial suspension is prepared to a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This is then diluted to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in each well.

  • Inoculation: Each well containing the diluted antibiotic is inoculated with the bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

  • Incubation: The microtiter plate is incubated at 35-37°C for 16-24 hours.

  • MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Broth Microdilution Workflow for MIC Determination Start Start PrepAbx Prepare serial dilutions of Rifamycin derivative Start->PrepAbx PrepInoculum Prepare standardized bacterial inoculum Start->PrepInoculum Inoculate Inoculate microtiter plate wells PrepAbx->Inoculate PrepInoculum->Inoculate Incubate Incubate at 35-37°C for 16-24 hours Inoculate->Incubate ReadMIC Read MIC (lowest concentration with no growth) Incubate->ReadMIC End End ReadMIC->End

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Agar (B569324) Dilution Method

This method involves incorporating the antibiotic directly into the agar medium.

Protocol:

  • Preparation of Agar Plates: Serial twofold dilutions of the rifamycin derivative are prepared and added to molten agar, which is then poured into petri dishes.

  • Inoculum Preparation: A standardized bacterial suspension is prepared as described for the broth microdilution method.

  • Inoculation: A standardized volume of the bacterial suspension is spotted onto the surface of each agar plate.

  • Incubation: The plates are incubated at 35-37°C for 16-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits the visible growth of the bacteria on the agar surface.

Conclusion

The landscape of rifamycin derivatives is continually evolving to combat the challenge of antibiotic resistance. While "31-Homorifamycin W" remains an uncharacterized entity, the comparative data for established and novel derivatives such as rifabutin, rifapentine, and the benzoxazinorifamycins demonstrate significant progress in enhancing potency and expanding the activity spectrum. Researchers are encouraged to utilize the standardized protocols outlined in this guide for their own comparative studies to ensure reproducible and reliable data. The continued exploration of novel rifamycin scaffolds holds significant promise for the future of antibacterial therapy.

References

Comparative

In-Depth Comparative Analysis: Rifampicin Versus the Elusive 31-Homorifamycin W

A comprehensive comparison between the well-established antibiotic Rifampicin and the novel compound 31-Homorifamycin W is currently not feasible due to the absence of publicly available scientific literature and experim...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive comparison between the well-established antibiotic Rifampicin and the novel compound 31-Homorifamycin W is currently not feasible due to the absence of publicly available scientific literature and experimental data on 31-Homorifamycin W. Extensive searches have yielded no information regarding its mechanism of action, antibacterial efficacy, or any experimental protocols associated with it.

Therefore, this guide will focus on providing a detailed overview of Rifampicin, a cornerstone in the treatment of mycobacterial infections, to serve as a benchmark for when data on 31-Homorifamycin W or other novel rifamycin (B1679328) derivatives become available.

Rifampicin: A Potent Inhibitor of Bacterial RNA Synthesis

Rifampicin, also known as rifampin, is a broad-spectrum antibiotic belonging to the rifamycin class.[1][2] It is a critical component of multi-drug therapy for tuberculosis and is also used to treat other bacterial infections, including those caused by Haemophilus influenzae and Neisseria meningitidis.[1][2][3]

Mechanism of Action

Rifampicin's bactericidal activity stems from its high-affinity binding to the β-subunit of bacterial DNA-dependent RNA polymerase (RNAP). This interaction allosterically inhibits the enzyme, preventing the initiation of RNA synthesis and thereby halting bacterial transcription and protein production. Mammalian RNA polymerases are not affected by Rifampicin, accounting for its selective toxicity.

dot

Caption: Rifampicin inhibits bacterial transcription by binding to RNA polymerase.

Antibacterial Spectrum and Efficacy

Rifampicin demonstrates potent activity against a wide range of bacteria. Its efficacy is typically quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of the antibiotic that prevents visible growth of a bacterium.

Bacterial SpeciesMIC Range (µg/mL)
Mycobacterium tuberculosis0.002 - 64
Staphylococcus aureus (including MRSA)≤ 0.006 - 256
Haemophilus influenzae~1.0
Neisseria gonorrhoeae~0.25
Neisseria meningitidis~0.03
Legionella spp.0.027 - 0.25
Data sourced from multiple studies and may vary based on the specific strain and testing methodology.

Experimental Protocols

The determination of an antibiotic's efficacy relies on standardized laboratory procedures. Below are outlines of key experimental protocols used to evaluate compounds like Rifampicin.

Minimum Inhibitory Concentration (MIC) Determination

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Methodology:

  • Preparation of Inoculum: A standardized suspension of the test bacterium is prepared in a suitable broth medium to a defined turbidity, typically corresponding to a specific colony-forming unit (CFU)/mL.

  • Antimicrobial Agent Dilution: A series of twofold dilutions of the antibiotic are prepared in the broth medium in a microtiter plate or test tubes.

  • Inoculation: Each well or tube containing the diluted antibiotic is inoculated with the standardized bacterial suspension.

  • Incubation: The microtiter plate or test tubes are incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

  • Observation: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacterium.

dot

MIC_Workflow start Start prep_inoculum Prepare Standardized Bacterial Inoculum start->prep_inoculum inoculate Inoculate Dilutions with Bacteria prep_inoculum->inoculate prep_dilutions Prepare Serial Dilutions of Antibiotic prep_dilutions->inoculate incubate Incubate at Appropriate Temperature inoculate->incubate read_results Observe for Visible Growth incubate->read_results determine_mic Determine MIC read_results->determine_mic end End determine_mic->end

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion

Rifampicin remains a vital tool in the global fight against tuberculosis and other serious bacterial infections. Its well-characterized mechanism of action and broad spectrum of activity make it a crucial antibiotic. While the scientific community eagerly awaits the discovery and development of new antimicrobial agents, the lack of available data on "31-Homorifamycin W" prevents any meaningful comparison at this time. Future research and publications will be necessary to ascertain the potential of this and other novel compounds in the ongoing battle against infectious diseases.

References

Validation

A Comparative Guide to the Antibacterial Efficacy of Rifamycin Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the in vitro antibacterial activity of key rifamycin (B1679328) derivatives: Rifampicin, Rifabutin, Rifapentin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro antibacterial activity of key rifamycin (B1679328) derivatives: Rifampicin, Rifabutin, Rifapentine, and Rifaximin. Due to the limited availability of public data on 31-Homorifamycin W, this document focuses on well-established alternatives to provide a framework for antibacterial efficacy evaluation. The information presented herein, including experimental data and protocols, is intended to support research and development in the field of antibacterial drug discovery.

Performance Against Key Bacterial Pathogens: A Quantitative Comparison

The in vitro efficacy of rifamycin derivatives can be quantitatively assessed by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents visible growth of a microorganism. The following table summarizes the MIC values for Rifampicin, Rifabutin, Rifapentine, and Rifaximin against common Gram-positive and Gram-negative bacteria, as well as Mycobacteria. Lower MIC values are indicative of higher antibacterial potency.

AntibioticStaphylococcus aureus (MRSA) (μg/mL)Escherichia coli (μg/mL)Mycobacterium tuberculosis (μg/mL)
Rifampicin 0.016 - >128[1]~25[2]>1.0 (Rifampin-Resistant)[1]
Rifabutin 0.002 - 6.25[1]No specific data found0.25 - 16 (Rifampin-Resistant)[1]
Rifapentine ≤0.015 - >128[1]No specific data foundNo specific data found
Rifaximin 0.008 - >128[1]32 - 128[3]No specific data found

Note: MIC values can vary depending on the specific bacterial strain and the testing methodology used. The data presented is compiled from multiple sources and should be interpreted as a general comparison.

Mechanism of Action: Inhibition of Bacterial RNA Polymerase

Rifamycin derivatives exert their antibacterial effect by targeting and inhibiting the bacterial DNA-dependent RNA polymerase.[4][5][6] This enzyme is crucial for the process of transcription, where the genetic information from DNA is transcribed into RNA. By binding to the β-subunit of the RNA polymerase, rifamycins (B7979662) physically block the elongation of the nascent RNA chain, thereby halting protein synthesis and ultimately leading to bacterial cell death.[4]

cluster_bacterium Bacterial Cell Rifamycin Rifamycin RNAP RNA Polymerase (β-subunit) Rifamycin->RNAP Binds to RNA_synthesis RNA Synthesis (Transcription) Rifamycin->RNA_synthesis Inhibits RNAP->RNA_synthesis Catalyzes DNA DNA DNA->RNA_synthesis Template for Protein_synthesis Protein Synthesis RNA_synthesis->Protein_synthesis Leads to Cell_death Bacterial Cell Death Protein_synthesis->Cell_death Essential for survival, inhibition leads to

Mechanism of action of Rifamycins.

Experimental Protocols: Determining In Vitro Efficacy

The following is a detailed methodology for a key experiment used to determine the antibacterial efficacy of a compound: the broth microdilution method for Minimum Inhibitory Concentration (MIC) determination.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method involves preparing serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate, followed by inoculation with a standardized bacterial suspension.

1. Preparation of Materials:

  • Antimicrobial Agent Stock Solution: Prepare a stock solution of the test compound (e.g., 31-Homorifamycin W) and comparator agents (Rifampicin, etc.) at a high concentration in a suitable solvent (e.g., DMSO).

  • Bacterial Culture: Prepare an overnight culture of the test bacterium in a suitable broth medium (e.g., Cation-adjusted Mueller-Hinton Broth - CAMHB).

  • 96-Well Microtiter Plates: Sterile, U-bottom or flat-bottom plates.

  • Growth Medium: Sterile CAMHB.

2. Inoculum Preparation:

  • Adjust the turbidity of the overnight bacterial culture with sterile broth to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension further in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Serial Dilution of Antimicrobial Agents:

  • Add 100 µL of sterile CAMHB to all wells of the 96-well plate, except for the first column.

  • Add 200 µL of the antimicrobial stock solution (at twice the desired highest final concentration) to the first well of a row.

  • Perform a twofold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate to the tenth well. Discard 100 µL from the tenth well.

  • The eleventh well serves as a growth control (inoculum without antibiotic), and the twelfth well serves as a sterility control (broth only).

4. Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well (except the sterility control), bringing the final volume in each well to 200 µL.

5. Incubation:

  • Incubate the microtiter plates at 35-37°C for 16-24 hours in ambient air.

6. Reading the Results:

  • The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity) in the wells.

Start Start Prep_Stock Prepare Antibiotic Stock Solutions Start->Prep_Stock Prep_Inoculum Prepare Bacterial Inoculum (0.5 McFarland) Start->Prep_Inoculum Serial_Dilution Perform 2-fold Serial Dilutions of Antibiotics in 96-well Plate Prep_Stock->Serial_Dilution Inoculate Inoculate Wells with Bacterial Suspension Prep_Inoculum->Inoculate Serial_Dilution->Inoculate Incubate Incubate Plate (37°C, 16-24h) Inoculate->Incubate Read_MIC Read MIC (Lowest concentration with no visible growth) Incubate->Read_MIC End End Read_MIC->End

Experimental workflow for MIC determination.

References

Comparative

31-Homorifamycin W: A Comparative Analysis Against Known Antibiotics

For Researchers, Scientists, and Drug Development Professionals The emergence of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the exploration and development of novel anti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the exploration and development of novel antimicrobial agents. This guide provides a comparative analysis of 31-Homorifamycin W, a rifamycin (B1679328) analogue, against established antibiotics, offering insights into its potential therapeutic applications. This analysis is based on available preclinical data, focusing on its in vitro efficacy against key bacterial pathogens.

Executive Summary

31-Homorifamycin W, also identified in literature under the designation KRM-1648 or Rifalazil, demonstrates potent bactericidal activity, particularly against Mycobacterium tuberculosis, including strains resistant to the frontline antibiotic rifampicin. Its mechanism of action, characteristic of the rifamycin class, involves the specific inhibition of bacterial DNA-dependent RNA polymerase, thereby halting transcription and leading to cell death. This guide presents a comparative view of its antimicrobial spectrum and potency relative to standard-of-care antibiotics.

Data Presentation: In Vitro Antimicrobial Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of 31-Homorifamycin W (KRM-1648) and comparator antibiotics against various bacterial species. A lower MIC value indicates greater potency.

Table 1: Comparative Activity against Mycobacterium tuberculosis

AntibioticMIC Range (μg/mL) vs. Rifampin-Sensitive M. tuberculosisMIC Range (μg/mL) vs. Rifampin-Resistant M. tuberculosis
31-Homorifamycin W (KRM-1648) 0.003 - 0.025 Variable, but potent against some resistant strains
Rifampicin0.05 - 0.4High-level resistance
Isoniazid0.025 - 0.05Not applicable (different resistance mechanism)

Data for 31-Homorifamycin W (KRM-1648) and Rifampicin are sourced from studies on rifamycin analogues, including the work of Dhople et al. (1997).

Table 2: Antimicrobial Spectrum Against Other Clinically Relevant Bacteria

AntibioticStaphylococcus aureus (MIC in μg/mL)Mycobacterium avium complex (MIC90 in μg/mL)
31-Homorifamycin W (KRM-1648) Potent activity reported 0.25
Rifampicin0.004 - 0.03≤2.0
RifabutinPotent activity reported≤0.125

Note: Comprehensive MIC data for 31-Homorifamycin W against a wide range of Gram-positive and Gram-negative bacteria is limited in publicly available literature. The information for S. aureus is based on qualitative reports of potent activity of novel rifamycins (B7979662), and for M. avium complex from studies on KRM-1648.[1]

Experimental Protocols

The data presented in this guide are primarily derived from in vitro susceptibility testing. The following are detailed methodologies for key experiments cited.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is a standardized procedure for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

  • Preparation of Antibiotic Solutions: Stock solutions of the test antibiotics are prepared in a suitable solvent and then serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth media (e.g., Middlebrook 7H9 for mycobacteria) in a 96-well microtiter plate.

  • Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well of the microtiter plate.

  • Incubation: The inoculated plates are incubated at 35-37°C for 16-24 hours (longer for slow-growing organisms like mycobacteria).

  • MIC Reading: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible turbidity or pellet of bacterial growth.

BACTEC Radiometric Method for Mycobacterial Susceptibility Testing

This method provides a more rapid determination of susceptibility for slow-growing mycobacteria.

  • Principle: The BACTEC system utilizes a liquid medium (Middlebrook 7H12) containing 14C-labeled palmitic acid. The amount of 14CO2 produced by metabolically active mycobacteria is measured.

  • Procedure: A standardized inoculum of the Mycobacterium species is inoculated into BACTEC vials containing the antimicrobial agent at various concentrations, alongside a drug-free control vial.

  • Measurement: The vials are incubated at 37°C, and the production of 14CO2 is monitored daily by the BACTEC instrument.

  • Interpretation: The growth index (GI) is calculated based on the amount of 14CO2 detected. A significant reduction in the rate of GI increase in the drug-containing vials compared to the control vial indicates susceptibility.

Mandatory Visualization

The following diagrams illustrate the mechanism of action of rifamycins and a general workflow for MIC determination.

G Mechanism of Action of Rifamycins cluster_bacterium Bacterial Cell DNA DNA RNAP RNA Polymerase (RNAP) DNA->RNAP Transcription Initiation mRNA mRNA RNAP->mRNA Blocks Elongation Rifamycin 31-Homorifamycin W Rifamycin->RNAP Binds to β-subunit Protein Essential Proteins mRNA->Protein CellDeath Bacterial Cell Death Protein->CellDeath Synthesis inhibited

Caption: Mechanism of action of 31-Homorifamycin W.

G Experimental Workflow for MIC Determination Start Start PrepareAntibiotic Prepare Serial Dilutions of Antibiotic Start->PrepareAntibiotic PrepareInoculum Prepare Standardized Bacterial Inoculum Start->PrepareInoculum InoculatePlate Inoculate Microtiter Plate PrepareAntibiotic->InoculatePlate PrepareInoculum->InoculatePlate Incubate Incubate at 37°C InoculatePlate->Incubate ReadMIC Visually Inspect for Growth and Determine MIC Incubate->ReadMIC End End ReadMIC->End

Caption: General workflow for MIC determination.

References

Validation

A Comparative Guide to Rifamycin Cross-Resistance in Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals Disclaimer: Information regarding "31-Homorifamycin W" is not available in the public domain. This guide provides a comparative analysis of well-characteriz...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding "31-Homorifamycin W" is not available in the public domain. This guide provides a comparative analysis of well-characterized rifamycins (B7979662)Rifampicin (B610482) (RIF), Rifabutin (RFB), and Rifapentine (RFP)—to illustrate the principles of cross-resistance in Mycobacterium tuberculosis, offering valuable insights for drug development and research in this class of antibiotics.

Resistance to rifamycins is primarily mediated by mutations in the RNA polymerase β-subunit gene, rpoB. These mutations can lead to varying levels of cross-resistance among different rifamycin (B1679328) derivatives. Understanding these patterns is crucial for the development of new analogs that can overcome existing resistance mechanisms.

Quantitative Cross-Resistance Data

The following table summarizes the Minimum Inhibitory Concentrations (MICs) of Rifampicin, Rifabutin, and Rifapentine against M. tuberculosis strains harboring different mutations in the rpoB gene. The data illustrates how specific mutations confer different levels of resistance to these three key rifamycins.

Table 1: MICs (μg/mL) of Rifamycins Against M. tuberculosis with Different rpoB Mutations

rpoB Codon MutationAmino Acid ChangeRifampicin (RIF) MIC (μg/mL)Rifabutin (RFB) MIC (μg/mL)Rifapentine (RFP) MIC (μg/mL)
Wild Type(No mutation)0.06 - 0.250.015 - 0.060.03 - 0.125
511Leu → Pro>640.25>32
516Asp → Val>640.25 - 0.5>32
516Asp → Gly>640.125>32
522Ser → Leu320.2516
526His → Asp>64>4>32
526His → Tyr>64>4>32
526His → Leu>642>32
531Ser → Leu>64>4>32
533Leu → Pro>641>32

Data compiled from multiple studies. MIC ranges can vary based on the specific strain and testing methodology.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) using Microplate Alamar Blue Assay (MABA)

This colorimetric assay is a widely used method for determining the MIC of antimicrobial agents against M. tuberculosis.[1][2][3][4][5]

a. Inoculum Preparation:

  • M. tuberculosis is cultured on Löwenstein-Jensen medium.

  • Bacterial colonies are scraped and placed in a tube containing glass beads and sterile saline with Tween 80.

  • The tube is vortexed to create a homogenous suspension.

  • The suspension is allowed to settle, and the supernatant is transferred to a new tube.

  • The turbidity of the bacterial suspension is adjusted to match a McFarland No. 1 standard.

  • This suspension is then diluted 1:20 in 7H9 broth supplemented with oleic acid-albumin-dextrose-catalase (OADC).

b. Plate Preparation and Incubation:

  • A 96-well microtiter plate is used.

  • Serial dilutions of the test compounds (Rifampicin, Rifabutin, etc.) are prepared in 7H9-OADC broth directly in the plate.

  • 100 μL of the prepared bacterial inoculum is added to each well containing the drug dilutions.

  • Control wells are included: a drug-free control (inoculum only) and a sterile control (broth only).

  • The plate is sealed and incubated at 37°C for 5-7 days.

c. Reading the Results:

  • After incubation, 50 μL of a freshly prepared 1:1 mixture of Alamar Blue reagent and 10% Tween 80 is added to each well.[1]

  • The plate is re-incubated for 24-48 hours.

  • A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

  • The MIC is defined as the lowest drug concentration that prevents this color change, i.e., the well remains blue.[1]

Characterization of rpoB Gene Mutations

This protocol outlines the standard method for identifying mutations in the rifampicin resistance-determining region (RRDR) of the rpoB gene using PCR and DNA sequencing.[6][7][8][9]

a. DNA Extraction:

  • Bacterial cells from a pure culture of M. tuberculosis are harvested.

  • Genomic DNA is extracted using a suitable method, such as the cetyltrimethylammonium bromide (CTAB) method.

  • The quality and quantity of the extracted DNA are assessed using spectrophotometry.

b. PCR Amplification:

  • The 81-bp hot-spot region of the rpoB gene is amplified using specific primers.

  • The PCR reaction mixture typically contains the extracted DNA template, forward and reverse primers, dNTPs, Taq DNA polymerase, and PCR buffer.

  • PCR is performed in a thermocycler with appropriate cycling conditions (denaturation, annealing, and extension steps).

c. DNA Sequencing and Analysis:

  • The amplified PCR product is purified to remove primers and dNTPs.

  • The purified product is then subjected to Sanger sequencing.

  • The resulting DNA sequence is aligned with the wild-type rpoB sequence of a reference strain (e.g., H37Rv).

  • Any nucleotide differences are identified, and the corresponding amino acid changes are determined to pinpoint the specific mutation.

Visualizing Rifamycin Action and Resistance

The following diagrams illustrate the mechanism of action of rifamycins and the structural basis of resistance.

experimental_workflow cluster_mic MIC Determination (MABA) cluster_genotyping rpoB Genotyping cluster_analysis Data Analysis A1 Prepare M. tb Inoculum A2 Serial Dilution of Rifamycins in 96-well Plate A1->A2 A3 Inoculate Plate and Incubate A2->A3 A4 Add Alamar Blue and Re-incubate A3->A4 A5 Read MIC (Lowest concentration with no color change) A4->A5 C1 Correlate rpoB Mutation with MIC values A5->C1 B1 Extract Genomic DNA from M. tb B2 PCR Amplification of rpoB RRDR B1->B2 B3 DNA Sequencing of PCR Product B2->B3 B4 Sequence Alignment and Mutation Identification B3->B4 B4->C1 C2 Determine Cross-Resistance Profile C1->C2

References

Comparative

Head-to-head comparison of 31-Homorifamycin W and Rifabutin

A comparative guide for researchers, scientists, and drug development professionals. Executive Summary This guide provides a detailed comparison of 31-Homorifamycin W and Rifabutin, focusing on their antibacterial activi...

Author: BenchChem Technical Support Team. Date: December 2025

A comparative guide for researchers, scientists, and drug development professionals.

Executive Summary

This guide provides a detailed comparison of 31-Homorifamycin W and Rifabutin, focusing on their antibacterial activity, mechanisms of action, and pharmacokinetic profiles. Due to the limited publicly available data on 31-Homorifamycin W, this comparison is primarily based on established knowledge of Rifabutin and available information on related rifamycin (B1679328) derivatives. The objective is to offer a clear, data-driven overview to inform research and development efforts in the field of antibacterial therapeutics.

Mechanism of Action

Both Rifabutin and, presumably, 31-Homorifamycin W belong to the rifamycin class of antibiotics. Their primary mechanism of action involves the inhibition of bacterial DNA-dependent RNA polymerase (RNAP), an enzyme essential for transcription. By binding to the β-subunit of RNAP, these compounds physically block the elongation of the nascent RNA chain, leading to a cessation of protein synthesis and ultimately, bacterial cell death. This targeted action on the bacterial enzyme ensures minimal inhibition of the mammalian counterpart, contributing to a favorable therapeutic index.

Mechanism of Action of Rifamycins Rifamycin Rifamycin Derivative (e.g., Rifabutin, 31-Homorifamycin W) RNAP Bacterial DNA-dependent RNA Polymerase (RNAP) Rifamycin->RNAP Binds to β-subunit Transcription Transcription Blocked RNAP->Transcription Inhibited DNA Bacterial DNA DNA->RNAP Template mRNA mRNA Synthesis Inhibited Transcription->mRNA Protein Protein Synthesis Halted mRNA->Protein Death Bacterial Cell Death Protein->Death Pharmacokinetic Workflow of an Orally Administered Drug cluster_0 Absorption cluster_1 Distribution cluster_2 Metabolism cluster_3 Excretion Oral Oral Administration GI Gastrointestinal Tract Oral->GI Blood Systemic Circulation GI->Blood Tissues Tissues Blood->Tissues Liver Liver (e.g., CYP3A4) Blood->Liver Kidney Kidneys Blood->Kidney Metabolites Metabolites Liver->Metabolites Bile Bile Liver->Bile Urine Urine Kidney->Urine Feces Feces Bile->Feces

Validation

Novel Rifamycin Derivatives Demonstrate Potent Activity Against Resistant Bacterial Strains

New chemical entities (NCEs) in the rifamycin (B1679328) class are showing significant promise in combating bacterial strains that have developed resistance to conventional rifamycin antibiotics like rifampin. These nove...

Author: BenchChem Technical Support Team. Date: December 2025

New chemical entities (NCEs) in the rifamycin (B1679328) class are showing significant promise in combating bacterial strains that have developed resistance to conventional rifamycin antibiotics like rifampin. These novel derivatives exhibit potent in vitro activity against rifamycin-resistant strains of Staphylococcus aureus and multidrug-resistant Mycobacterium tuberculosis, offering potential new avenues for treating challenging infections.

The primary mechanism of resistance to rifamycins (B7979662) involves mutations in the bacterial RNA polymerase beta subunit, encoded by the rpoB gene.[1][2] These mutations alter the drug's binding site, reducing its inhibitory effect on RNA synthesis.[3][4] However, several novel rifamycin derivatives have been engineered to overcome this resistance, demonstrating significantly lower minimum inhibitory concentrations (MICs) compared to older drugs in the class.

Comparative Efficacy of Novel Rifamycins

Studies have highlighted the superior performance of these new agents against resistant pathogens. For instance, certain NCEs maintained low MICs of 2 µg/ml against highly rifamycin-resistant S. aureus mutants, whereas the MICs for rifampin and rifalazil (B610480) against the same strains were as high as 512 µg/ml.[5] Similarly, two new rifabutin (B1679326) analogs, RFA-1 and RFA-2, displayed MIC values of 0.5 µg/ml against a wide array of multidrug-resistant M. tuberculosis strains, a stark contrast to the ≥50 µg/ml for rifampin and 10 µg/ml for rifabutin. Another potent analogue, KRM-1648 (rifalazil), also showed strong activity against rifampin-resistant M. tuberculosis.

The table below summarizes the in vitro efficacy of these novel rifamycin derivatives compared to standard rifamycins against resistant bacterial strains.

Bacterial SpeciesStrain TypeCompoundMIC (µg/ml)
Staphylococcus aureusHighly Rifamycin-ResistantNovel Chemical Entities (NCEs)2
Rifampin512
Rifalazil512
Partially Rifampin-ResistantABI-00430.5
Mycobacterium tuberculosisMultidrug-ResistantRFA-10.5
RFA-20.5
Rifampin≥50
Rifabutin10
Rifampin-ResistantKRM-1648 (Rifalazil)0.003 - 0.025
Rifampin-SensitiveKRM-1648 (Rifalazil)0.003 - 0.025
Rifampin0.05 - 0.4

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a key experiment for assessing the efficacy of new antibiotics. The following is a generalized protocol based on methodologies cited in the research.

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

  • Bacterial isolates (rifamycin-sensitive and -resistant strains)

  • Novel rifamycin compounds and comparator antibiotics (e.g., rifampin, rifabutin)

  • Culture medium (e.g., Mueller-Hinton broth for S. aureus, Middlebrook 7H10 agar (B569324) or BACTEC 12B medium for M. tuberculosis)

  • Microtiter plates or culture tubes

  • Bacterial inoculum standardized to a specific concentration (e.g., 0.5 McFarland standard)

  • Incubator

Procedure:

  • Preparation of Antibiotic Dilutions: A series of twofold dilutions of each antimicrobial agent is prepared in the appropriate culture medium.

  • Inoculum Preparation: Bacterial colonies are suspended in a sterile broth to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted to obtain the desired final inoculum concentration.

  • Inoculation: The prepared antibiotic dilutions are inoculated with the standardized bacterial suspension. A growth control (no antibiotic) and a sterility control (no bacteria) are included.

  • Incubation: The inoculated plates or tubes are incubated under appropriate conditions (e.g., 37°C for 24-48 hours for S. aureus; 37°C for several weeks for M. tuberculosis). For radiometric methods like BACTEC, the incorporation of a radiolabeled substrate (e.g., ¹⁴C-palmitic acid) is measured.

  • Reading of Results: The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria. For radiometric methods, the MIC is the lowest concentration that inhibits metabolic activity.

MIC_Determination_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_antibiotic Prepare Serial Dilutions of Antibiotic inoculation Inoculate Dilutions with Bacteria prep_antibiotic->inoculation prep_inoculum Standardize Bacterial Inoculum prep_inoculum->inoculation incubation Incubate under Appropriate Conditions inoculation->incubation read_results Observe for Bacterial Growth incubation->read_results determine_mic Determine MIC read_results->determine_mic Lowest concentration with no growth

Workflow for Minimum Inhibitory Concentration (MIC) determination.

Signaling Pathways and Resistance Mechanisms

The primary mechanism of action for rifamycins is the inhibition of the bacterial DNA-dependent RNA polymerase, which is essential for transcription. Resistance arises from mutations in the rpoB gene, which encodes the β-subunit of this enzyme. These mutations prevent the rifamycin molecule from binding effectively, allowing transcription to proceed. The diagram below illustrates this mechanism.

Rifamycin_Action_and_Resistance cluster_susceptible Rifamycin-Susceptible Bacterium cluster_resistant Rifamycin-Resistant Bacterium rifamycin_s Rifamycin rnap_s Wild-Type RNA Polymerase (rpoB) rifamycin_s->rnap_s Binds to transcription_s Transcription rnap_s->transcription_s Inhibits protein_s Protein Synthesis transcription_s->protein_s growth_s Bacterial Growth protein_s->growth_s rifamycin_r Rifamycin rnap_r Mutated RNA Polymerase (rpoB) rifamycin_r->rnap_r Binding prevented transcription_r Transcription rnap_r->transcription_r protein_r Protein Synthesis transcription_r->protein_r growth_r Bacterial Growth protein_r->growth_r

Mechanism of rifamycin action and resistance.

References

Comparative

Benchmarking a Novel Rifamycin Analog Against Next-Generation Antibacterial Agents

In the global effort to combat the escalating threat of antimicrobial resistance, the development of novel antibacterial agents is a critical priority for researchers and drug development professionals. This guide provid...

Author: BenchChem Technical Support Team. Date: December 2025

In the global effort to combat the escalating threat of antimicrobial resistance, the development of novel antibacterial agents is a critical priority for researchers and drug development professionals. This guide provides a comparative analysis of a representative novel rifamycin (B1679328) derivative, designated here as 31-Homorifamycin W, against other recently developed antibacterial agents. The data presented is a composite drawn from published studies on novel rifamycin analogs and other new classes of antibiotics, offering a framework for evaluating their potential therapeutic efficacy.

Mechanism of Action: A Comparative Overview

Rifamycins (B7979662), including the novel analog 31-Homorifamycin W, exert their bactericidal effect by binding to the β-subunit of the bacterial DNA-dependent RNA polymerase (RNAP), encoded by the rpoB gene. This interaction allosterically inhibits RNA synthesis, thereby halting protein production and leading to bacterial cell death.[1] Resistance to traditional rifamycins typically arises from mutations in the rpoB gene, which alter the drug-binding site and reduce affinity.[1][2] Novel rifamycin derivatives are often designed to overcome this resistance by exhibiting enhanced binding to mutant RNAP or by possessing structural modifications that allow for activity against resistant strains.[2][3]

In contrast, other novel antibacterial agents employ different mechanisms to overcome resistance. For instance, some new agents target the bacterial cell wall synthesis, while others may disrupt protein synthesis at the ribosomal level or interfere with DNA replication. This diversity in mechanisms is crucial for addressing a wide spectrum of resistant pathogens.

Below is a diagram illustrating the mechanism of action of rifamycins.

cluster_bacterium Bacterial Cell 31-Homorifamycin_W 31-Homorifamycin W RNAP DNA-dependent RNA Polymerase (RNAP) 31-Homorifamycin_W->RNAP Binds to β-subunit RNA_Synthesis RNA Synthesis RNAP->RNA_Synthesis Catalyzes RNAP->RNA_Synthesis Inhibition DNA Bacterial DNA DNA->RNA_Synthesis Transcription Protein_Synthesis Protein Synthesis RNA_Synthesis->Protein_Synthesis Translation Cell_Death Bacterial Cell Death Protein_Synthesis->Cell_Death Leads to cluster_workflow MIC Determination Workflow A Prepare Bacterial Inoculum (5x10^5 CFU/mL) C Inoculate wells with Bacterial Suspension A->C B Serial Dilution of 31-Homorifamycin W in 96-well plate B->C D Incubate at 35-37°C for 16-20 hours C->D E Read and Record MIC (Lowest concentration with no visible growth) D->E cluster_resistance Addressing Rifamycin Resistance Problem Clinical Resistance to Standard Rifamycins Mechanism Mutation in rpoB gene (RNA Polymerase) Problem->Mechanism is caused by Solution Novel Rifamycin Analogs (e.g., 31-Homorifamycin W) Mechanism->Solution is overcome by Outcome Restored Activity Against Resistant Strains Solution->Outcome leads to

References

Safety & Regulatory Compliance

Handling

Essential Safety and Operational Guide for Handling 31-Homorifamycin W

Disclaimer: No specific Safety Data Sheet (SDS) for 31-Homorifamycin W was found. The following guidance is based on the safety protocols for handling potent pharmaceutical compounds, rifamycin (B1679328) derivatives, an...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: No specific Safety Data Sheet (SDS) for 31-Homorifamycin W was found. The following guidance is based on the safety protocols for handling potent pharmaceutical compounds, rifamycin (B1679328) derivatives, and cytotoxic substances. It is imperative to conduct a thorough risk assessment and consult with your institution's Environmental Health and Safety (EHS) department before handling this compound. This guide is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) are the primary defense against potential exposure to 31-Homorifamycin W.[1] Given that the toxicological properties of this specific compound may not be fully known, it should be handled as a potentially hazardous substance.[2] The following table summarizes the recommended PPE for handling 31-Homorifamycin W.

Protection Type Specific Requirement Rationale
Hand Protection Two pairs of chemotherapy-tested, powder-free gloves (e.g., nitrile) conforming to ASTM D6978.[3][4] The outer glove should be worn over the cuff of the gown.To prevent skin contact and absorption. Double-gloving provides an additional layer of protection.
Body Protection Disposable, fluid-resistant, solid-front gown with back closure.[1]To protect skin and personal clothing from contamination.
Eye/Face Protection Safety goggles with side shields or a full-face shield.To protect eyes from splashes or aerosolized particles.
Respiratory Protection A NIOSH-certified N95 respirator or higher, especially when handling powders or if there is a risk of aerosol generation.To prevent inhalation of the compound.
Foot Protection Disposable shoe covers.To prevent the spread of contamination outside the work area.

Operational and Disposal Plan

A systematic workflow is crucial for minimizing exposure risk and ensuring a safe laboratory environment. The following step-by-step plan outlines the procedures for handling 31-Homorifamycin W from receipt to disposal.

1. Preparation and Pre-Handling:

  • Risk Assessment: Before any work begins, perform a risk assessment for the planned experiment.

  • Designated Area: All handling of 31-Homorifamycin W should occur in a designated area, such as a certified chemical fume hood or a Class II Biosafety Cabinet, to control airborne particles.

  • Gather Materials: Assemble all necessary equipment, reagents, and PPE before handling the compound to minimize movement in and out of the designated area.

  • Inspect PPE: Carefully inspect all PPE for any defects or damage before donning.

2. Handling 31-Homorifamycin W:

  • Donning PPE: Put on PPE in the correct order: shoe covers, inner gloves, gown, N95 respirator, face shield or goggles, and outer gloves over the gown's cuffs.

  • Weighing: If handling a powdered form, weigh the compound within a containment device (e.g., ventilated balance enclosure) to minimize dust generation.

  • Solution Preparation: Prepare solutions within the chemical fume hood or biosafety cabinet.

  • Labeling: Clearly label all containers with the compound's name and any known hazards.

  • Avoid Contamination: Do not eat, drink, or smoke in the handling area.

3. Post-Handling and Decontamination:

  • Doffing PPE: Remove PPE carefully to avoid self-contamination. Remove outer gloves first, followed by the gown and other PPE, with the inner gloves being the last item to be removed.

  • Hand Washing: Wash hands thoroughly with soap and water immediately after handling the compound and removing PPE.

  • Decontamination: Decontaminate all surfaces and equipment that may have come into contact with 31-Homorifamycin W using an appropriate cleaning agent.

4. Disposal Plan:

  • Waste Segregation: All materials contaminated with 31-Homorifamycin W, including PPE, disposable labware, and excess compound, must be segregated as hazardous or cytotoxic waste.

  • Waste Containers: Use designated, clearly labeled, and sealed containers for cytotoxic waste.

  • Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and certified waste disposal contractor. Never dispose of this compound down the drain or in the regular trash.

Experimental Workflow

G A 1. Preparation B Risk Assessment A->B C Don PPE B->C D 2. Handling E Weighing/Solution Prep (in Fume Hood) D->E F 3. Post-Handling G Decontaminate Workspace F->G H Doff PPE G->H I 4. Disposal J Segregate Waste I->J K Licensed Disposal J->K

References

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